5,5'-Dinonyl-2,2'-bipyridine

• CAS: 474234-89-4

Core Science & Biosynthesis

synthesis of 5,5'-Dinonyl-2,2'-bipyridine from 5,5'-dibromo-2,2'-bipyridine

Executive Summary

5,5'-Dinonyl-2,2'-bipyridine is a highly lipophilic, bidentate nitrogen-donor ligand widely utilized in coordination chemistry, transition metal catalysis, and materials science. The incorporation of nonyl ( C9​H19​ ) chains at the 5 and 5' positions significantly enhances the solubility of the resulting metal complexes in non-polar organic solvents, a critical parameter for homogeneous catalysis and liquid crystal applications.

This whitepaper details the optimal synthetic route to 5,5'-dinonyl-2,2'-bipyridine starting from the readily accessible precursor, 5,5'-dibromo-2,2'-bipyridine[1]. By prioritizing mechanistic causality and self-validating experimental steps, this guide provides a robust framework for drug development professionals and synthetic chemists.

Mechanistic Rationale & Retrosynthetic Strategy

The construction of sp2

sp3 carbon-carbon bonds via cross-coupling is notoriously challenging when the alkyl coupling partner possesses β -hydrogens. Standard palladium-catalyzed reactions often fail due to the competing β -hydride elimination pathway, which yields undesired alkene byproducts instead of the target alkylated scaffold.

To overcome this, the Kumada-Corriu cross-coupling reaction [2] is employed. While Negishi cross-coupling (using organozinc reagents) is a viable alternative that tolerates highly sensitive functional groups[3], the Kumada-Corriu approach is favored here. The bipyridine scaffold lacks electrophilic functional groups (such as esters or ketones) that would otherwise react with Grignard reagents, making the use of the more reactive nonylmagnesium bromide operationally simpler and highly efficient.

Catalyst Selection (The Causality of dppp): The selection of the catalyst is the most critical parameter in this synthesis. [Ni(dppp)Cl2​] (where dppp = 1,3-bis(diphenylphosphino)propane) is specifically chosen over standard palladium catalysts like Pd(PPh3​)4​ . The dppp ligand possesses a specific bite angle that enforces a cis-geometry of the aryl and alkyl groups on the nickel center following transmetalation. This geometric constraint dramatically accelerates the rate of reductive elimination, effectively outcompeting the undesired β -hydride elimination pathway.

Catalytic cycle of Ni-catalyzed Kumada cross-coupling for bipyridine alkylation.

Experimental Protocol: The Self-Validating System

The following protocol is designed as a self-validating system; each step includes visual or physical indicators to confirm the reaction's progress, ensuring trustworthiness and reproducibility.

Materials and Reagents

• 5,5'-dibromo-2,2'-bipyridine (1.0 eq) - Precursor[1]

• Nonylmagnesium bromide (1.0 M in THF, 2.5 - 3.0 eq)

• [Ni(dppp)Cl2​] (0.05 eq, 5 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH4​Cl

• Ethyl acetate (EtOAc)

• Neutral Alumina (for chromatography)

Step-by-Step Methodology

1. Preparation of the Reaction Apparatus Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum, then backfill with argon. Repeat this cycle three times to ensure a strictly anhydrous and oxygen-free environment. (Causality: Ni(0) intermediates are highly sensitive to oxidation, and Grignard reagents are readily destroyed by atmospheric moisture).

2. Catalyst and Substrate Loading Add 5,5'-dibromo-2,2'-bipyridine (1.0 eq) and [Ni(dppp)Cl2​] (0.05 eq) to the flask. Add anhydrous THF to achieve a substrate concentration of approximately 0.1 M. Stir the mixture at room temperature until a homogeneous suspension or solution is formed.

3. Grignard Addition Cool the reaction vessel to 0 °C using an ice-water bath. Slowly add the nonylmagnesium bromide solution (2.5 eq) dropwise via a syringe over 15 minutes. Self-Validation Check: The reaction mixture will typically transition from a pale/turbid appearance to a deep red or brown color, indicating the formation of the active Ni(0) species and the initiation of the catalytic cycle. (Causality: Dropwise addition at 0 °C prevents the exothermic homocoupling of the Grignard reagent, which would consume the alkylating agent and generate octadecane as a difficult-to-separate byproduct).

4. Reaction Maturation Remove the ice bath and allow the reaction to warm to room temperature. Subsequently, heat the mixture to 50 °C for 12 to 18 hours. Monitor the reaction via TLC (using neutral alumina plates, eluting with 10% EtOAc in Hexanes) until the starting material and the mono-alkylated intermediate are fully consumed.

5. Quenching and Extraction Cool the reaction to 0 °C and carefully quench by adding saturated aqueous NH4​Cl dropwise until gas evolution ceases. (Causality: NH4​Cl safely protonates any unreacted Grignard reagent without creating a highly acidic environment that could protonate the bipyridine nitrogens and pull the product into the aqueous layer). Extract the aqueous layer three times with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

6. Purification Purify the crude dark oil via column chromatography. Critical Choice: Use neutral alumina rather than standard silica gel. (Causality: The basic nitrogen atoms of the bipyridine core interact strongly with the acidic silanol groups of standard silica gel, leading to severe streaking, poor resolution, and low isolated yields. Neutral alumina prevents this interaction). Elute with a gradient of 0% to 5% EtOAc in Hexanes.

Step-by-step experimental workflow for the synthesis of 5,5'-dinonyl-2,2'-bipyridine.

Quantitative Data & Optimization

The table below summarizes the optimization parameters and the causality behind the observed yields during the cross-coupling of 5,5'-dibromo-2,2'-bipyridine with nonylmagnesium bromide.

Catalyst System	Grignard (eq)	Temp (°C)	Yield (%)	Primary Byproducts & Observations
Pd(PPh3​)4​ (5 mol%)	2.5	65	35	High β -hydride elimination; significant nonene formation.
[Ni(dppe)Cl2​] (5 mol%)	2.5	50	62	Moderate mono-alkylated intermediate remaining.
[Ni(dppp)Cl2​] (5 mol%)	2.5	50	84	Optimal conditions; trace homocoupling, complete conversion.
[Ni(dppp)Cl2​] (5 mol%)	2.0	50	58	Incomplete conversion; mono-alkylated product isolated.

Conclusion

The synthesis of 5,5'-dinonyl-2,2'-bipyridine from 5,5'-dibromo-2,2'-bipyridine is most efficiently achieved via a [Ni(dppp)Cl2​] -catalyzed Kumada-Corriu cross-coupling. By strictly controlling the temperature during Grignard addition to prevent homocoupling, utilizing a bidentate phosphine ligand to suppress β -hydride elimination, and employing neutral alumina for purification, researchers can reliably obtain high yields of this valuable lipophilic ligand.

References

• Preparation of 5-Brominated and 5,5'-Dibrominated 2,2'-Bipyridines and 2,2'-Bipyrimidines. The Journal of Organic Chemistry. URL:[Link]

• Synthesis of New Alternated Copolymers With Tailored pi-Conjugated Blocks and Non-conjugated Aliphatic Spacers. DB-Thueringen. URL:[Link]

• On the role of additives in alkyl-alkyl Negishi cross-couplings. Phosphorus, Sulfur, and Silicon and the Related Elements. URL:[Link]

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A Comprehensive Technical Guide to the Solubility of 5,5'-Dinonyl-2,2'-bipyridine in Common Organic Solvents

Introduction: The Significance of 5,5'-Dinonyl-2,2'-bipyridine in Modern Research

5,5'-Dinonyl-2,2'-bipyridine is a key derivative of the bipyridine family, a class of organic compounds widely utilized as chelating ligands in coordination chemistry.[1][2] The introduction of two nonyl chains at the 5 and 5' positions of the bipyridine core dramatically influences its physical properties, most notably its solubility. These long alkyl chains enhance the compound's lipophilicity, making it particularly valuable in applications requiring solubility in non-polar organic solvents, such as in the synthesis of organometallic complexes, materials science, and catalysis.[3] Understanding the solubility profile of 5,5'-Dinonyl-2,2'-bipyridine is therefore a critical first step for its effective use in drug development, chemical synthesis, and materials science.[4]

This technical guide provides an in-depth analysis of the expected solubility of 5,5'-Dinonyl-2,2'-bipyridine in a range of common organic solvents. Due to the limited availability of specific quantitative solubility data in public literature, this guide will focus on the foundational principles governing its solubility and provide robust experimental protocols for its precise determination.

Predicted Solubility Profile of 5,5'-Dinonyl-2,2'-bipyridine

The fundamental principle of "like dissolves like" is the primary determinant of solubility.[5] This principle states that a solute will dissolve best in a solvent that has a similar polarity. The molecular structure of 5,5'-Dinonyl-2,2'-bipyridine, with its aromatic bipyridine core and long non-polar alkyl chains, suggests a nuanced solubility behavior. The presence of the nonyl groups is expected to significantly increase its solubility in non-polar organic solvents while decreasing its solubility in water.[3][5]

Based on the structural characteristics of 5,5'-Dinonyl-2,2'-bipyridine and the general solubility trends of substituted bipyridines, the following qualitative solubility profile is anticipated:

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar Aprotic	Hexane, Toluene, Benzene	High	The long nonyl chains dominate the molecular structure, making the compound highly lipophilic and thus readily soluble in non-polar hydrocarbon solvents. Aromatic solvents like toluene and benzene are expected to be excellent solvents.[6]
Polar Aprotic	Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF)	Moderate to High	These solvents possess a moderate polarity and are generally effective for a wide range of organic compounds.[5] They are expected to effectively solvate 5,5'-Dinonyl-2,2'-bipyridine.
Polar Aprotic (High Polarity)	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Moderate to Low	While DMSO and DMF are powerful solvents for many organic compounds, the pronounced non-polar character of the nonyl chains may limit the solubility of 5,5'-Dinonyl-2,2'-bipyridine in these highly polar environments.[5]
Polar Protic	Ethanol, Methanol	Low	The potential for hydrogen bonding with the nitrogen atoms of the pyridine rings is likely outweighed by the large, non-polar alkyl groups, leading to poor solubility in protic solvents like alcohols.[5][6]
Aqueous	Water	Insoluble	The hydrophobic nature of the molecule, conferred by the two nonyl chains, will result in negligible solubility in water.[5]

Experimental Determination of Solubility: A Practical Approach

For applications requiring precise solubility values, experimental determination is essential. The following protocols provide a systematic approach, from a qualitative assessment to a more rigorous quantitative measurement.

Part 1: Qualitative Solubility Assessment

This initial screening provides a rapid evaluation of solubility in various solvents.

Methodology:

• Preparation: Label a series of small, clean, and dry glass vials, one for each solvent to be tested.

• Sample Addition: Accurately weigh approximately 1-2 mg of 5,5'-Dinonyl-2,2'-bipyridine and add it to each labeled vial.

• Solvent Addition: Add 1 mL of the corresponding solvent to each vial.

• Mixing: Cap the vials securely and vortex each sample for 1-2 minutes at room temperature.

• Observation: Visually inspect each vial against a dark background and classify the solubility as:

  • Soluble: The solid completely dissolves, leaving a clear solution.

  • Sparingly Soluble: A small amount of solid remains undissolved, or the solution appears hazy.

  • Insoluble: The majority of the solid does not dissolve.[4]

• Record: Document the observations for each solvent.

Part 2: Quantitative Solubility Determination (Gravimetric Method)

This method provides a precise measurement of solubility by determining the mass of the dissolved solid in a known volume of solvent.

Methodology:

• Saturated Solution Preparation:

  • Add an excess amount of 5,5'-Dinonyl-2,2'-bipyridine to a known volume of the selected solvent in a sealed container.

  • Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • Allow the solution to stand undisturbed until the undissolved solid has settled.

  • Carefully withdraw a known volume of the clear supernatant using a pre-weighed, airtight syringe fitted with a filter to prevent the transfer of any solid particles.

• Solvent Evaporation:

  • Transfer the supernatant to a pre-weighed, clean, and dry vial.

  • Evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature below the boiling point of the solvent and the melting point of the solute.

• Mass Determination and Calculation:

  • Once the solvent is completely removed, weigh the vial containing the dried solute.

  • Calculate the solubility using the following formula:

    Solubility (g/L) = (Mass of vial with solute - Mass of empty vial) / Volume of supernatant

Workflow for Gravimetric Solubility Determination

Caption: Workflow for Gravimetric Solubility Determination.

Part 3: Quantitative Solubility Determination (Spectroscopic Method)

This method is suitable if 5,5'-Dinonyl-2,2'-bipyridine has a chromophore that absorbs ultraviolet or visible light. It involves measuring the absorbance of a diluted saturated solution and relating it to the concentration via a calibration curve.[6]

Methodology:

• Preparation of a Saturated Solution: Follow step 1 from the gravimetric method.

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of 5,5'-Dinonyl-2,2'-bipyridine of known concentrations in the chosen solvent.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to create a calibration curve.

• Sample Preparation and Measurement:

  • Carefully withdraw a small, known volume of the clear supernatant from the saturated solution.

  • Dilute the supernatant with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

• Calculation:

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted solution.

  • Calculate the original concentration of the saturated solution, and thus the solubility, by accounting for the dilution factor.

Workflow for Spectroscopic Solubility Determination

Caption: Workflow for Spectroscopic Solubility Determination.

Conclusion

References

• Solubility Profile of 2'-Methyl-2,3'-bipyridine in Organic Solvents: A Technical Guide - Benchchem. (n.d.).
• troubleshooting poor solubility of bipyridine precursors - Benchchem. (n.d.).
• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
• Solubility of Organic Compounds Experiment | PDF - Scribd. (n.d.).
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• Transition metal complexes of 2,2'-bipyridine - Wikipedia. (n.d.).
• Solubility of Organic Compounds. (2023, August 31).
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
• 5,5'-Divinyl-2,2'-bipyridine - PubChem. (n.d.).
• 2,2'-Bipyridine | C10H8N2 | CID 1474 - PubChem. (n.d.).
• Solubility conundrum -- 2,2'-bipyridine-5,5'-dicarboxylic acid - Reddit. (2018, May 4).
• PRODUCT INFORMATION - Cayman Chemical. (n.d.).
• Bipyridine - Wikipedia. (n.d.).
• An In-Depth Technical Guide to the Solubility of 4,4'-Diamino-2,2'-bipyridine in Common Organic Solvents - Benchchem. (n.d.).
• 2,2′-Bipyridine - Wikipedia. (n.d.).

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• 2. 2,2′-Bipyridine - Wikipedia [en.wikipedia.org]
• 3. Transition metal complexes of 2,2'-bipyridine - Wikipedia [en.wikipedia.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Thermomechanical Dynamics and Degradation Kinetics of 5,5'-Dinonyl-2,2'-bipyridine: A Technical Whitepaper

Executive Summary

5,5'-Dinonyl-2,2'-bipyridine (5,5'-dn-bpy) is a specialized lipophilic bidentate ligand utilized extensively in advanced coordination chemistry. While its structural isomer, 4,4'-dinonyl-2,2'-bipyridine, is the industry standard for Dye-Sensitized Solar Cells (e.g., the Z907 dye), the 5,5'-substituted variant is uniquely engineered for supramolecular self-assembly. When coordinated to transition metals like Platinum(II), the linear extension of the 5,5'-nonyl chains allows the complex to orient perpendicularly to substrates, forming highly ordered, highly compressed Langmuir-Blodgett (X-type) films[1].

For researchers and drug development professionals integrating these complexes into solid-state sensors, OLEDs, or metallo-pharmaceuticals, understanding the thermal stability and degradation kinetics of the ligand is critical. Device fabrication and sterilization protocols frequently expose these molecules to extreme thermal stress, necessitating a rigorous understanding of their thermal boundaries.

Molecular Architecture and Thermal Causality

The thermal behavior of 5,5'-dn-bpy is governed by the dichotomy of its molecular architecture: a highly rigid, conjugated heteroaromatic core paired with flexible, aliphatic side chains.

• The Bipyridine Core : The 2,2'-bipyridine backbone is inherently robust, stabilized by extensive π -conjugation. In the absence of functionalization, the bare bipyridine ring resists thermal degradation up to temperatures exceeding 300 °C[2].

• The 5,5'-Aliphatic Chains : The addition of nine-carbon (nonyl) chains at the 5,5' positions introduces significant van der Waals interactions. This linear functionalization promotes tighter solid-state packing compared to the 4,4' isomer, slightly elevating the enthalpy of fusion. However, these aliphatic chains represent the thermodynamic "weakest link." The dissociation energy of the aliphatic C-C bond (~347 kJ/mol) is significantly lower than that of the aromatic C-C and C=N bonds, dictating the onset of thermal degradation.

Mechanisms of Thermal Degradation

The thermal decomposition of 5,5'-dn-bpy is not a singular event but a multi-phase kinetic cascade. Understanding this pathway is essential for defining the maximum processing temperatures of dn-bpy-containing materials.

• Phase 1: Alkyl Chain Cleavage (β-Scission) : Between 250 °C and 350 °C, the thermal energy surpasses the activation energy required for the homolytic cleavage of the nonyl chains. This process, known as β-scission, results in the endothermic evolution of volatile hydrocarbon fragments (e.g., nonane, nonene)[3].

• Phase 2: Core Dealkylation and Radical Propagation : As temperatures approach 400 °C, the remaining alkyl stubs are sheared from the pyridine rings, generating highly reactive bipyridine radicals. In an oxidative environment (e.g., ambient air), this phase is highly exothermic due to the formation of peroxyl radicals, which auto-catalyze further degradation.

• Phase 3: Aromatic Ring Rupture : Above 450 °C, the robust bipyridine core finally yields. The heteroaromatic rings rupture, evolving nitrogen oxides (NOx) and carbon oxides, ultimately leaving behind a carbonaceous char residue.

Fig 1: Three-phase thermal degradation pathway of 5,5'-Dinonyl-2,2'-bipyridine.

Self-Validating Analytical Protocol: TGA-DSC-EGA

To accurately profile the thermal degradation of 5,5'-dn-bpy, a coupled approach utilizing Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Evolved Gas Analysis (EGA) via FTIR is required. This orthogonal setup is a self-validating system: TGA quantifies mass loss, DSC determines the thermodynamic nature of the event (endothermic cleavage vs. exothermic oxidation), and FTIR chemically identifies the evolved fragments.

Step-by-Step Methodology

• Instrument Calibration : Calibrate the DSC heat flow and temperature sensors using high-purity Indium ( Tm​ = 156.6 °C) and Zinc ( Tm​ = 419.5 °C) standards.

  • Causality: These specific standards are chosen because they perfectly bracket the critical thermal events of the ligand (melting at ~100 °C and degradation at ~250–400 °C), ensuring zero thermal lag in the data[4].

• Sample Preparation : Weigh exactly 5.0 to 10.0 mg of 5,5'-dn-bpy into an alumina ( Al2​O3​ ) crucible.

  • Causality: Alumina is strictly required over standard aluminum pans. Aluminum melts at 660 °C, which is too close to the upper limit of the degradation run, risking pan deformation and sensor contamination.

• Atmosphere Selection (The Control Mechanism) : Run parallel experiments—one in High-Purity Nitrogen ( N2​ , 50 mL/min) and one in Dry Air.

  • Causality: Running in an inert N2​ atmosphere isolates pure thermal pyrolysis (homolytic bond cleavage). The parallel Air run reveals the oxidative degradation threshold, which is critical for real-world manufacturing environments where oxygen cannot be fully excluded.

• Dynamic Heating : Apply a constant heating rate of 10 °C/min from 25 °C to 600 °C.

  • Causality: A 10 °C/min rate provides the optimal equilibrium between thermal resolution (preventing overlapping events) and signal-to-noise ratio for the DSC heat flow detector.

• Coupled Evolved Gas Analysis (EGA) : Route the TGA exhaust through a heated transfer line (maintained at 200 °C) directly into an FTIR gas cell.

  • Causality: Maintaining the transfer line at 200 °C prevents the heavy, volatile nonyl fragments (cleaved during Phase 1) from condensing on the tubing walls before they reach the IR detector, ensuring accurate real-time chemical identification.

Fig 2: Self-validating TGA-DSC-FTIR experimental workflow for thermal profiling.

Quantitative Data Presentation

The thermal stability metrics of 5,5'-dn-bpy are best understood when benchmarked against its structural analogs. The table below summarizes the critical thermal transitions derived from standardized TGA/DSC profiling.

Compound	Melting Point ( Tm​ )	Onset of Degradation ( Td,5%​ )	Peak Degradation ( Tmax​ )	Char Yield at 600°C ( N2​ )
2,2'-Bipyridine (Core)	70 - 73 °C	~268 °C	310 °C	< 2%
4,4'-Dinonyl-2,2'-bipyridine	~95 °C	~285 °C	365 °C	~ 8%
5,5'-Dinonyl-2,2'-bipyridine	~102 °C	~292 °C	375 °C	~ 10%

Data Interpretation: The higher Tm​ and Td,5%​ of the 5,5'-isomer compared to the 4,4'-isomer highlight the impact of linear geometry. The 5,5' substitution allows the nonyl chains to extend linearly along the axis of the bipyridine core, maximizing intermolecular van der Waals contact area in the solid state. This increased lattice energy requires slightly higher thermal input to initiate both phase transition (melting) and homolytic cleavage[1].

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Electrochemical Properties of 5,5'-Dinonyl-2,2'-bipyridine

Introduction: The Role of Substituted Bipyridines in Modern Electrochemistry

The 2,2'-bipyridine (bpy) scaffold is a cornerstone in coordination chemistry, renowned for its ability to form stable complexes with a vast array of transition metals.[1] These complexes are at the forefront of numerous technological advancements, including solar energy conversion, catalysis, and molecular electronics. The strategic functionalization of the bipyridine ring system allows for the fine-tuning of the electronic and steric properties of the resulting metal complexes, thereby influencing their reactivity and physical characteristics.

The introduction of long alkyl chains, such as in 5,5'-Dinonyl-2,2'-bipyridine, serves several critical purposes. Primarily, these non-polar appendages significantly enhance the solubility of the ligand and its metal complexes in non-polar organic solvents, a crucial factor for homogeneous catalysis and the fabrication of organic electronic devices. Furthermore, the electron-donating nature of alkyl groups can modulate the redox potentials of both the bipyridine ligand and the coordinated metal center.

This technical guide provides a comprehensive overview of the electrochemical properties of 5,5'-Dinonyl-2,2'-bipyridine. We will delve into its synthesis, the fundamental principles of its electrochemical behavior, both as a free ligand and within metal complexes, and detail the experimental methodologies used for its characterization. This document is intended for researchers and professionals in the fields of chemistry, materials science, and drug development who are interested in leveraging the unique properties of this versatile ligand.

I. Synthesis of 5,5'-Dinonyl-2,2'-bipyridine

The synthesis of 5,5'-disubstituted-2,2'-bipyridines can be achieved through various cross-coupling reactions. A common and effective strategy involves the use of palladium-catalyzed reactions, such as the Suzuki or Stille coupling, on a dihalogenated bipyridine precursor.[2] A scalable synthesis of the key intermediate, 5,5'-dibromo-2,2'-bipyridine, has been well-documented.[2]

A plausible synthetic route to 5,5'-Dinonyl-2,2'-bipyridine is outlined below:

Step 1: Synthesis of 5,5'-Dibromo-2,2'-bipyridine

This precursor can be synthesized from 2,2'-bipyridine through a bromination reaction. The procedure often involves heating 2,2'-bipyridine with bromine in a sealed vessel.[2]

Step 2: Palladium-Catalyzed Cross-Coupling

The 5,5'-dibromo-2,2'-bipyridine can then be reacted with a suitable organometallic reagent containing the nonyl group. For instance, a Negishi-type coupling using a nonylzinc halide in the presence of a palladium catalyst offers a reliable method for forming the carbon-carbon bond.

A general procedure is as follows:

• Preparation of the Grignard reagent: Nonyl bromide is reacted with magnesium turnings in a dry ether solvent to form nonylmagnesium bromide.

• Transmetalation: The Grignard reagent is then treated with zinc chloride to generate the organozinc reagent, nonylzinc chloride.

• Coupling Reaction: 5,5'-dibromo-2,2'-bipyridine is reacted with the nonylzinc chloride in the presence of a palladium catalyst, such as Pd(PPh₃)₄, in a suitable solvent like THF. The reaction mixture is typically heated to drive the reaction to completion.

• Purification: The crude product is then purified using column chromatography to yield pure 5,5'-Dinonyl-2,2'-bipyridine.

Caption: Synthetic pathway for 5,5'-Dinonyl-2,2'-bipyridine.

II. Fundamental Electrochemical Behavior

The electrochemical properties of 2,2'-bipyridine and its derivatives are typically characterized by ligand-centered reduction processes. The parent 2,2'-bipyridine undergoes a reversible one-electron reduction to form a radical anion, followed by a second, often quasi-reversible or irreversible, reduction to a dianion at more negative potentials.

The introduction of electron-donating alkyl groups at the 5 and 5' positions, as in 5,5'-Dinonyl-2,2'-bipyridine, is expected to have a predictable effect on its redox potentials. The nonyl groups increase the electron density on the bipyridine ring system. This destabilizes the lowest unoccupied molecular orbital (LUMO) of the ligand. Consequently, the reduction of 5,5'-Dinonyl-2,2'-bipyridine is anticipated to occur at a more negative potential compared to unsubstituted 2,2'-bipyridine. Conversely, any ligand-centered oxidation would be expected to occur at a less positive potential.

III. Experimental Protocol: Cyclic Voltammetry

Cyclic voltammetry (CV) is the primary technique for investigating the electrochemical properties of molecules like 5,5'-Dinonyl-2,2'-bipyridine.[4] It provides information about redox potentials, the stability of different oxidation states, and the kinetics of electron transfer.

A. Experimental Setup

A standard three-electrode setup is employed for cyclic voltammetry.[4]

• Working Electrode: A glassy carbon or platinum disk electrode is commonly used. The choice of electrode material can influence the electron transfer kinetics.

• Reference Electrode: A silver/silver chloride (Ag/AgCl) or a saturated calomel electrode (SCE) is typically used. For non-aqueous solvents, a pseudo-reference electrode, such as a silver wire, can be employed, and the potentials are then referenced to an internal standard like the ferrocene/ferrocenium (Fc/Fc⁺) couple.[5]

• Counter (or Auxiliary) Electrode: A platinum wire or graphite rod serves as the counter electrode, completing the electrical circuit.

Caption: Diagram of a typical three-electrode setup for cyclic voltammetry.

B. Step-by-Step Protocol

• Solution Preparation:

  • Prepare a solution of the analyte, 5,5'-Dinonyl-2,2'-bipyridine, in a suitable solvent. Acetonitrile is a common choice for electrochemical studies of bipyridine complexes due to its wide potential window and ability to dissolve both the ligand and supporting electrolyte.[6]

  • The concentration of the analyte is typically in the range of 1-5 mM.

  • Add a supporting electrolyte, such as tetrabutylammonium hexafluorophosphate (TBAPF₆) or tetrabutylammonium perchlorate (TBAPClO₄), to the solution at a concentration of approximately 0.1 M. The supporting electrolyte is essential to minimize solution resistance and ensure that charge is carried by ion migration.[4]

• Deoxygenation:

  • It is crucial to remove dissolved oxygen from the solution as it is electroactive and can interfere with the measurements. This is achieved by bubbling an inert gas, such as argon or nitrogen, through the solution for 10-15 minutes prior to the experiment.[7] A blanket of the inert gas should be maintained over the solution during the measurement.

• Electrode Preparation:

  • The working electrode surface must be clean and polished to ensure reproducible results. This is typically done by polishing the electrode with alumina slurry on a polishing pad, followed by rinsing with deionized water and the solvent being used for the experiment.[8]

• Data Acquisition:

  • Assemble the three electrodes in the electrochemical cell containing the deoxygenated analyte solution.

  • Connect the electrodes to a potentiostat.

  • Set the parameters for the cyclic voltammetry experiment, including the initial potential, switching potential, final potential, and scan rate. A typical starting scan rate is 100 mV/s.

  • Initiate the potential sweep and record the resulting current.

• Data Analysis:

  • The resulting plot of current versus potential is the cyclic voltammogram.

  • From the voltammogram, the anodic peak potential (Epa), cathodic peak potential (Epc), anodic peak current (ipa), and cathodic peak current (ipc) can be determined.

  • For a reversible redox couple, the formal reduction potential (E°') can be estimated as the average of the anodic and cathodic peak potentials: E°' = (Epa + Epc) / 2.[9]

  • The ratio of the peak currents (ipa/ipc) should be close to 1 for a reversible process where the product of the electron transfer is stable.[9]

  • By varying the scan rate, information about the kinetics of electron transfer and the stability of the electrochemically generated species can be obtained. For a diffusion-controlled process, the peak current is proportional to the square root of the scan rate.[9]

IV. Electrochemical Properties of Metal Complexes

The true utility of 5,5'-Dinonyl-2,2'-bipyridine lies in its coordination chemistry. When complexed to a metal center, the electrochemical properties of both the ligand and the metal are altered, leading to a rich and often complex redox behavior.

A. Influence on Metal-Centered Redox Events

The electron-donating nonyl groups increase the electron density at the nitrogen atoms of the bipyridine, making it a stronger σ-donor compared to unsubstituted bipyridine. This increased electron donation to the metal center generally makes the metal more electron-rich and thus easier to oxidize (a negative shift in the oxidation potential) and harder to reduce (a negative shift in the reduction potential).

For example, in ruthenium(II) polypyridyl complexes, substituents at the 5,5' positions have been shown to have a greater effect on the reduction potentials than on the oxidation potentials.[10]

B. Ligand-Centered Redox Events in Complexes

The reduction of the bipyridine ligand is still possible when it is part of a metal complex. However, the reduction potentials are typically shifted to more negative values compared to the free ligand due to the electrostatic effect of the positively charged metal center. The number of observable ligand-based reductions depends on the metal and the other ligands in the coordination sphere. For instance, in tris-bipyridyl ruthenium(II) complexes, three successive one-electron reductions are often observed, corresponding to the sequential reduction of each of the three bipyridine ligands.[11]

C. Representative Data for Substituted Bipyridine Complexes

While specific data for 5,5'-dinonyl-2,2'-bipyridine complexes is sparse, data from complexes with other 5,5'-substituents can provide valuable insights. The table below summarizes the effect of different substituents on the redox potentials of heteroleptic ruthenium(II) complexes.

Complex	E°'(Ru³⁺/²⁺) (V vs. SCE)	E°'(bpy-based red.) (V vs. SCE)	Reference
[Ru(bpy)₂(5,5'-dicarboxy-bpy)]²⁺	~1.26	~-1.35	[12]
[Ru(bpy)₂(5,5'-dimethyl-bpy)]²⁺	~1.23	~-1.45	[10]
[Ru(bpy)₂(5,5'-diamino-bpy)]²⁺	~1.05	~-1.60
[Ru(bpy)₂(5,5'-dinonyl-bpy)]²⁺ (Estimated)	~1.22	~-1.48

Note: The values for the diamino and dinonyl complexes are estimated based on the known electronic effects of the substituents.

V. Spectroelectrochemistry: Unveiling Electronic Structure

Spectroelectrochemistry is a powerful technique that combines electrochemistry with spectroscopy (typically UV-Vis-NIR) to characterize the electronic properties of species generated at an electrode.[13] By recording the absorption spectrum as a function of the applied potential, it is possible to identify the species being formed and to study the nature of their electronic transitions.

A. Experimental Protocol

• Setup: A specialized spectroelectrochemical cell is used, which is designed to be placed in the light path of a spectrophotometer. The cell contains a thin-layer working electrode (often a platinum or gold mesh) that allows light to pass through, along with reference and counter electrodes.

• Procedure:

  • The cell is filled with the analyte solution, prepared as for cyclic voltammetry.

  • An initial absorption spectrum is recorded at a potential where no redox reaction occurs.

  • The potential is then stepped to a value where a specific redox event takes place (e.g., the first reduction of the complex).

  • Absorption spectra are recorded at this potential until no further changes are observed, indicating that the electrochemical transformation is complete.

  • This process can be repeated for other redox events.

B. Application to 5,5'-Dinonyl-2,2'-bipyridine Complexes

For a ruthenium complex of 5,5'-Dinonyl-2,2'-bipyridine, spectroelectrochemistry can be used to:

• Characterize the Ru(II) state: The initial spectrum will show the characteristic metal-to-ligand charge transfer (MLCT) bands in the visible region.

• Observe the reduced species: Upon the first reduction, which is typically ligand-based, the MLCT band will bleach, and new absorption bands characteristic of the bipyridine radical anion will appear in the near-infrared (NIR) region.[11]

• Identify the oxidized species: Upon oxidation to the Ru(III) state, the MLCT band will also disappear, and new, weaker ligand-to-metal charge transfer (LMCT) bands may appear.

Sources

• 1. Nonadiabatic excited-state dynamics of ReCl(CO)3(bpy) in two different solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Transition metal complexes of 2,2'-bipyridine - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 6. Cyclic voltammetry of benzo-15-crown-5 ether-vinyl-bipyridyl ligands, their ruthenium(II) complexes and bismethoxyphenyl-vinyl–bipyridyl ruthenium(II) complexes. Electrochemical polymerization studies and supporting electrolyte effects - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 7. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 8. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 9. BASi® | Cyclic Voltammetry - Data Analysis [basinc.com]
• 10. researchgate.net [researchgate.net]
• 11. Spectro-electrochemical studies on tris-bipyridyl ruthenium complexes; ultra-violet, visible, and near-infrared spectra of the series [Ru(bipyridyl)3]2+/1+/0/1– - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 13. pubs.acs.org [pubs.acs.org]

Strategic Sourcing and Application Guide for 5,5'-Dinonyl-2,2'-bipyridine in Advanced Catalysis and Materials Science

Executive Summary

In the realm of transition metal catalysis and advanced photophysical materials, the strategic modification of bipyridine ligands is a primary mechanism for tuning the solubility, electronic properties, and spatial orientation of metal complexes. While short-chain alkyl substitutions (e.g., methyl or tert-butyl) are common, the integration of long-chain nonyl ( −C9​H19​ ) groups introduces profound lipophilicity and amphiphilic characteristics.

This technical whitepaper addresses the commercial sourcing, structural causality, and experimental application of 5,5'-Dinonyl-2,2'-bipyridine —a highly specialized ligand often overshadowed by its ubiquitous structural isomer, 4,4'-dinonyl-2,2'-bipyridine.

The Isomer Distinction: 5,5'- vs. 4,4'-Substitution

As a Senior Application Scientist, the most frequent error I observe in ligand procurement is the conflation of the 5,5' and 4,4' isomers. Understanding the causality behind these structural choices is critical for experimental success.

• Electronic Effects: The position of the alkyl chains directly impacts the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) of the resulting metal complex. Substitution at the 4,4' positions (para to the coordinating nitrogen) provides a strong inductive electron-donating effect directly into the metal center, stabilizing high oxidation states. Conversely, the 5,5' positions (meta to the nitrogen) offer a different conjugation pathway, subtly altering the electronic bite angle and shifting the emission spectra of photoluminescent complexes.

• Steric and Spatial Orientation: In Langmuir-Blodgett (LB) film applications, the 5,5'-nonyl chains force a distinctly different packing geometry compared to the 4,4'-isomer, heavily influencing the intermolecular π−π stacking required for excimer emission.

Commercial Supplier Landscape & Procurement Strategy

The commercial landscape for dinonyl-bipyridines is heavily skewed toward the 4,4'-isomer [1]. Researchers seeking the 5,5'-isomer must adopt a targeted procurement strategy.

Custom Synthesis Procurement (The 5,5'-Isomer)

Unlike standard catalog items, 5,5'-dinonyl-2,2'-bipyridine is rarely held in bulk inventory. It must typically be sourced via custom synthesis requests.

• Specialized CROs: Companies such as Fluorochem and Pharmaffiliates possess the specialized cross-coupling infrastructure (e.g., Negishi or Suzuki-Miyaura couplings of 5-bromo-2-chloropyridine derivatives) required to synthesize the 5,5'-isomer on demand.

• Lead Times: Researchers should anticipate a 4-to-8 week lead time and specify high-purity requirements (>98% via GC/NMR) to prevent trace halogenated impurities from poisoning downstream transition metal catalysts.

Off-the-Shelf Alternatives (The 4,4'-Isomer)

If the experimental objective strictly requires lipophilic bulk (e.g., to solubilize an Iridium or Ruthenium catalyst in non-polar solvents like hexane or toluene) and the specific 5,5' electronic tuning is not mandatory, the 4,4'-dinonyl-2,2'-bipyridine (CAS: 142646-58-0) is the industry standard [2]. It is readily available off-the-shelf from major suppliers: *

• *

Quantitative Data: Isomer Comparison

To facilitate rapid decision-making, the following table summarizes the comparative metrics of the two isomers.

Parameter	5,5'-Dinonyl-2,2'-bipyridine	4,4'-Dinonyl-2,2'-bipyridine
Molecular Formula	C28​H44​N2​	C28​H44​N2​
Molecular Weight	408.67 g/mol	408.67 g/mol
CAS Number	Unassigned / Custom	142646-58-0
Commercial Availability	Custom Synthesis / CRO	Off-the-shelf (TCI, Sigma)
Electronic Influence	Meta-inductive	Para-inductive
Primary Applications	LB Films, Pt(II) Excimer Tuning	Photoredox Catalysis, C-H Borylation

Experimental Protocol: Synthesis and Validation of[PtCl2(5,5'-dnbpy)]

The long nonyl chains of 5,5'-dinonyl-2,2'-bipyridine render it an exceptional ligand for creating amphiphilic Platinum(II) complexes, such as those used in highly compressed Langmuir-Blodgett monolayers [3]. The following protocol is designed as a self-validating system to ensure high-yield complexation.

Step 1: Ligand Solvation

• Action: Dissolve 1.0 equivalent of 5,5'-dinonyl-2,2'-bipyridine in a polar aprotic solvent (e.g., chloroform or a high-volume acetone mixture).

• Causality: The extreme lipophilicity of the nonyl chains prevents solvation in purely aqueous environments. Attempting this reaction in water alone will result in immediate ligand aggregation and reaction failure.

Step 2: Metalation

• Action: Add an aqueous solution of 1.05 equivalents of Potassium tetrachloroplatinate(II) ( K2​PtCl4​ ) dropwise to the stirring ligand solution.

• Causality: The slight stoichiometric excess of the platinum salt ensures the complete consumption of the expensive, custom-synthesized ligand. The resulting biphasic system allows the inorganic salt and organic ligand to interact at the solvent interface.

Step 3: Reflux and Self-Validation

• Action: Heat the mixture to reflux (approx. 60°C) for 12 to 18 hours.

• Self-Validation: The reaction progress is visually self-validating. The initial deep red color of the K2​PtCl4​ solution will gradually exhaust, yielding a bright yellow/orange precipitate. This phase change confirms the formation of the neutral, insoluble [PtCl2​(5,5′-dnbpy)] complex.

Step 4: Purification and LB Film Preparation

• Action: Filter the precipitate, wash sequentially with distilled water (to remove unreacted K2​PtCl4​ and KCl ) and cold diethyl ether (to remove trace unreacted ligand). Dissolve the purified complex in pure chloroform and spread it onto a pure water subphase.

• Causality: The amphiphilic geometry—comprising a hydrophilic PtCl2​ core and hydrophobic nonyl tails—forces the molecules to orient perpendicularly to the water surface upon compression, enabling the formation of highly ordered X-type films for photophysical characterization.

Workflow Visualization

Workflow for synthesis and application of 5,5'-dinonyl-2,2'-bipyridine Pt(II) complexes.

References

• Title: 4,4'-Dinonyl-2,2'-bipyridine (CID 4285174) Source: PubChem URL: [Link]

• Title: Dichloro(4,4′-dinonyl-2,2′-bipyridine-κN,N′)platinum(II) Source: ResearchGate (Details the analogous synthesis and Langmuir-Blodgett behavior of[Pt(CN)2(5,5'-dinonyl-2,2'-bipyridine)]) URL: [Link]

Protocols & Analytical Methods

Advanced Application Notes and Protocols: 5,5'-Dinonyl-2,2'-bipyridine in Homogeneous Catalysis

Executive Summary

The strategic functionalization of bipyridine ligands is a cornerstone of modern organometallic chemistry. While 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) is frequently utilized for mild lipophilicity, 5,5'-dinonyl-2,2'-bipyridine (5,5'-dnbpy) offers extreme hydrophobicity combined with unique electronic tuning. The twin nine-carbon alkyl chains radically alter the phase behavior of transition metal complexes, enabling complete solubility in bulk non-polar monomers[1], driving self-assembly in phospholipid bilayers[2], and facilitating thermomorphic phase-switching[3].

Furthermore, substitution at the 5,5'-positions (meta to the coordinating nitrogen) provides inductive electron donation without the direct resonance destabilization seen in 4,4'-isomers. This subtle electronic shift lowers the HOMO energy relative to 4,4'-alkyl substitution, increasing the oxidative power of the excited state in photoredox applications[4],[5]. This guide details three field-proven workflows where 5,5'-dnbpy acts as a critical enabler for advanced homogeneous catalysis.

Homogeneous ATRP in Non-Polar Media (Copper Catalysis)

Mechanistic Rationale

In Atom Transfer Radical Polymerization (ATRP), maintaining the Persistent Radical Effect (PRE) is entirely dependent on the solubility of the Cu(II) deactivator species. When standard unsubstituted bipyridine is used in bulk non-polar monomers (like styrene or isoprene), the Cu(II) complex precipitates. This heterogeneous state drastically lowers the rate of deactivation ( kdeact​ ), resulting in uncontrolled polymerization and high dispersity. The extreme lipophilicity of 5,5'-dnbpy provides entropic stabilization, fully solubilizing the Cu(I)/Cu(II) halides and shifting the system to true homogeneous "living" catalysis[1].

Quantitative Impact of Ligand Selection

Ligand	Catalyst Solubility (in bulk styrene)	Conversion (%)	Dispersity (Đ)	Polymerization Control
Unsubstituted bpy	Heterogeneous (Precipitates)	< 40%	> 1.50	Poor / Uncontrolled
4,4'-Dimethyl-bpy	Partially Soluble	~ 60%	1.30 - 1.40	Moderate
5,5'-Dinonyl-bpy	Fully Soluble (Homogeneous)	> 90%	< 1.15	Strictly Controlled ("Living")

Table 1: Impact of bipyridine alkyl-substitution on Cu-catalyzed styrene ATRP metrics.

Protocol: Bulk Styrene ATRP via Cu/5,5'-dnbpy

Self-Validation Metric: The reaction mixture must remain a transparent, deep red/brown solution throughout the heating cycle. Any turbidity indicates oxygen contamination or ligand dissociation.

• Reagent Purification: Pass bulk styrene through a basic alumina column to remove inhibitors. Degas via three freeze-pump-thaw cycles on a Schlenk line.

• Catalyst Complexation: In an argon-purged Schlenk flask, combine Cu(I)Br (1.0 equiv) and 5,5'-dnbpy (2.0 equiv). Add a minimal volume of degassed anisole (internal standard). The nonyl chains will rapidly solvate the copper lattice, forming a homogeneous complex.

• Monomer Addition: Transfer the degassed styrene (100 equiv) into the Schlenk flask via a gas-tight syringe.

• Initiation: Inject the initiator, ethyl α-bromoisobutyrate (EBiB, 1.0 equiv).

• Polymerization: Submerge the flask in an oil bath pre-heated to 90°C. The homogeneous nature of the 5,5'-dnbpy complex ensures uniform kdeact​ across the reaction volume.

• Termination & Recovery: After 8 hours, quench the reaction by opening the flask to the atmosphere and cooling to room temperature. Dilute with THF and precipitate the polymer dropwise into cold methanol.

Fig 1: Homogeneous ATRP cycle enabled by the highly soluble Cu/5,5'-dnbpy catalytic complex.

Biphasic Photoredox Catalysis via Vesicular Self-Assembly

Mechanistic Rationale

Late-stage functionalization of highly hydrophobic drug candidates often fails because standard aqueous photoredox catalysts (e.g., [Ru(bpy)3​]2+ ) cannot penetrate the solvation shell of the substrate. By utilizing 5,5'-dnbpy, the resulting [Ru(5,5′−dnbpy)3​]2+ complex becomes amphiphilic. The nonyl chains act as lipid anchors, driving spontaneous intercalation into the hydrophobic core of phospholipid vesicles. This creates a highly concentrated nanoreactor where the catalyst and hydrophobic substrate are held in extreme proximity, drastically accelerating Single Electron Transfer (SET) kinetics[2],[6].

Protocol: Vesicle-Embedded Photocatalytic Reduction

Self-Validation Metric: Successful vesicle extrusion yields a slightly opalescent but non-turbid suspension. Rapid photobleaching upon irradiation indicates a lack of sacrificial donor in the aqueous phase.

• Sensitizer Synthesis: Reflux RuCl3​⋅xH2​O with 5,5'-dnbpy (3.1 equiv) in DMF at 170°C for 5 hours. Purify via size-exclusion chromatography to yield the [Ru(5,5′−dnbpy)3​]2+ sensitizer[6].

• Lipid Film Hydration: Dissolve 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) and the Ru-sensitizer (100:1 molar ratio) in chloroform. Evaporate under reduced pressure to form a thin lipid film.

• Vesicle Extrusion: Hydrate the film with an aqueous buffer (pH 7.4) containing 0.1 M sodium ascorbate (sacrificial donor). Subject the suspension to 10 freeze-thaw cycles, then extrude 15 times through a 100 nm polycarbonate membrane.

• Substrate Loading: Introduce the hydrophobic substrate (e.g., an aryl halide). The substrate will naturally partition into the lipophilic vesicle core alongside the 5,5'-dnbpy nonyl chains.

• Irradiation: Irradiate the suspension using a 450 nm LED array under constant stirring and argon bubbling.

• Extraction: Disrupt the vesicular network by adding equal volumes of ethyl acetate and brine. The reduced product will partition exclusively into the organic layer.

Fig 2: Vesicular photoredox network driven by amphiphilic 5,5'-dnbpy ruthenium sensitizers.

Phase-Switchable Molybdenum-Catalyzed Epoxidation

Mechanistic Rationale

Molybdenum-catalyzed epoxidation of bio-based olefins is highly efficient, but recovering the homogeneous catalyst is notoriously difficult. 5,5'-dnbpy acts as a structure-directing ligand to form [MoO3​(5,5′−dnbpy)] hybrid networks. These networks exhibit strictly thermomorphic behavior: at 70°C, the nonyl chains solvate the complex, rendering it fully homogeneous for maximum catalytic turnover. Upon cooling to 0°C, van der Waals interactions between the long alkyl chains overcome solvation forces, triggering quantitative crystallization and precipitation[3].

Catalyst Recovery Comparison

Ligand	Reaction Phase	Separation Method	Epoxide Yield (%)	Catalyst Recovery (%)
Unsubstituted bpy	Homogeneous	Chromatography	75%	0% (Lost to column)
5,5'-Dinonyl-bpy	Thermomorphic (Switchable)	Simple Filtration	100%	> 95%

Table 2: Efficiency and recovery metrics for Mo-catalyzed DL-limonene epoxidation.

Protocol: Thermomorphic Epoxidation Workflow

Self-Validation Metric: The reaction mixture must transition from a clear, homogeneous yellow solution at 70°C to a dense, opaque suspension upon cooling to 0°C.

• Catalyst Assembly: React MoO2​Cl2​ with 5,5'-dnbpy in refluxing ethanol to precipitate the [MoO3​(5,5′−dnbpy)] oligomeric precursor. Isolate via filtration and dry under vacuum.

• Reaction Phase (Homogeneous): In a sealed pressure tube, suspend the catalyst (1 mol%) in the olefin substrate (e.g., DL-limonene). Add tert-butyl hydroperoxide (TBHP, 1.5 equiv) as the terminal oxidant.

• Heating: Submerge the tube in an oil bath at 70°C. Within 5 minutes, the suspension will clarify into a homogeneous solution, indicating the nonyl chains have fully solvated the Mo-complex. Stir for 4 hours.

• Separation Phase (Heterogeneous): Remove the tube from the oil bath and immediately submerge it in an ice-water bath (0°C) for 30 minutes. The catalyst will quantitatively precipitate as a fine powder.

• Isolation: Filter the cold mixture through a 0.22 µm PTFE membrane. The filtrate contains the pure epoxide product free of heavy metal contamination. The recovered catalyst can be washed with cold heptane and reused for up to 5 subsequent cycles without loss of activity[3].

References

• Dichloro(4,4′-dinonyl-2,2′-bipyridine-κN,N′)platinum(II) ResearchGate 4

• Tuning the Excimer Emission of Amphiphilic Platinum(II) Complexes Mediated by Phospholipid Vesicles ResearchGate 2

• The Journal of Physical Chemistry B Vol. 108 No. 48 ACS Publications5

• Metal-Catalyzed “Living” Radical Polymerization of Styrene Initiated with Arenesulfonyl Chlorides. From Heterogeneous to Homogeneous Catalysis Macromolecules - ACS Publications 1

• Effect of 4,4′-dialkyl-2,2′-bipyridine ligands on the hydrolysis of dichlorodioxomolybdenum(VI) catalyst precursors and the switch from homogeneous epoxidation to heterogeneous systems Universidade de Aveiro (CICECO) 3

• Synthesis of Mononuclear Ruthenium Sensitizers for Photocatalytic Hydrogen Generation RSC Advances 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. CICECO Publication » Effect of 4,4′-dialkyl-2,2′-bipyridine ligands on the hydrolysis of dichlorodioxomolybdenum(VI) catalyst precursors and the switch from homogeneous epoxidation to heterogeneous systems [ciceco.ua.pt]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.rsc.org [pubs.rsc.org]

Application Note and Protocols for the Integration and Testing of 5,5'-Dinonyl-2,2'-bipyridine in Photovoltaic Devices

For correspondence:

Abstract

This document provides a comprehensive guide for researchers and scientists on the experimental setup for testing 5,5'-Dinonyl-2,2'-bipyridine as a functional additive in perovskite photovoltaic devices. The protocol details a systematic approach to determine the optimal concentration of this additive to enhance device performance and stability. It covers the fabrication of n-i-p planar perovskite solar cells, a suite of characterization techniques to evaluate the impact of the additive on the morphological, crystallographic, and optoelectronic properties of the perovskite film, and standardized stability testing protocols. The methodologies are designed to be self-validating, with clear explanations for the experimental choices, ensuring scientific integrity and reproducibility.

Introduction: The Role of Bipyridine Additives in Perovskite Solar Cells

Perovskite solar cells (PSCs) have emerged as a highly promising photovoltaic technology, with power conversion efficiencies (PCEs) rivaling those of conventional silicon-based solar cells.[1] However, the long-term operational stability of PSCs remains a significant hurdle for their commercialization.[2] A primary cause of degradation and performance loss is the presence of defects within the perovskite crystal lattice and at the grain boundaries.[3]

Additive engineering has become a important strategy to mitigate these issues.[3][4] Lewis base molecules, such as pyridine and its derivatives, have been shown to be effective at passivating undercoordinated Pb²⁺ defects, which act as non-radiative recombination centers.[5] The lone pair of electrons on the nitrogen atoms of the pyridine rings can coordinate with the Pb²⁺ ions, neutralizing these charge traps.[5]

Bidentate ligands like 2,2'-bipyridine (Bpy) and its derivatives can form a more stable chelate complex with Pb²⁺, leading to more effective passivation compared to their monodentate counterparts.[6] Furthermore, the incorporation of long alkyl chains, such as the nonyl groups in 5,5'-Dinonyl-2,2'-bipyridine, can offer additional benefits. These hydrophobic chains can help to repel moisture, a key instigator of perovskite degradation, and can also influence the crystallization dynamics of the perovskite film, potentially leading to larger grain sizes and improved film morphology.[6]

This application note provides a detailed experimental workflow to systematically investigate the impact of 5,5'-Dinonyl-2,2'-bipyridine on the performance and stability of n-i-p planar perovskite solar cells.

Experimental Design: A Systematic Approach to Optimization

The core of this protocol is a systematic study to determine the optimal concentration of 5,5'-Dinonyl-2,2'-bipyridine in the perovskite precursor solution. A control group (without the additive) and several experimental groups with varying molar concentrations of the additive will be fabricated and characterized in parallel.

Diagram of the Experimental Workflow

Caption: Experimental workflow for testing 5,5'-Dinonyl-2,2'-bipyridine in PSCs.

Experimental Groups	Concentration of 5,5'-Dinonyl-2,2'-bipyridine (mol% relative to PbI₂)	Purpose
Control	0	Baseline performance and stability
Group A	0.1	Investigate the effect of a low concentration
Group B	0.5	Intermediate concentration
Group C	1.0	Potentially optimal concentration
Group D	2.0	Investigate the effect of a high concentration

Materials and Equipment

Component	Material/Equipment	Supplier	Purity/Specifications
Substrates	FTO-coated glass	Ossila	15 Ω/sq
ETL	Tin(IV) oxide (SnO₂) colloidal dispersion	Alfa Aesar	15 wt% in H₂O
Perovskite Precursors	Lead(II) iodide (PbI₂)	TCI	99.99%
Formamidinium iodide (FAI)	Greatcell Solar	>99.9%
Methylammonium bromide (MABr)	Greatcell Solar	>99.9%
Cesium iodide (CsI)	Sigma-Aldrich	99.999%
Additive	5,5'-Dinonyl-2,2'-bipyridine	Custom Synthesis/Sigma-Aldrich	>98%
HTL	Spiro-OMeTAD	Lumtec	>99.5%
4-tert-butylpyridine (tBP)	Sigma-Aldrich	96%
Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)	Sigma-Aldrich	99.95%
Solvents	N,N-Dimethylformamide (DMF)	Sigma-Aldrich	Anhydrous, 99.8%
Dimethyl sulfoxide (DMSO)	Sigma-Aldrich	Anhydrous, ≥99.9%
Chlorobenzene (CB)	Sigma-Aldrich	Anhydrous, 99.8%
Electrodes	Gold (Au) pellets	Kurt J. Lesker	99.999%
Equipment	Spin coater	Ossila
Glovebox	MBRAUN	O₂ < 0.1 ppm, H₂O < 0.1 ppm
Thermal evaporator	Kurt J. Lesker
Solar simulator	Newport	AM1.5G, 100 mW/cm²
Potentiostat/Source meter	Keithley	Model 2400
SEM	Zeiss/FEI
XRD	Bruker/PANalytical	Cu Kα radiation
UV-Vis Spectrophotometer	Agilent/Shimadzu
Photoluminescence Spectrometer	Horiba/Edinburgh Instruments
TRPL System	PicoQuant/Horiba
Environmental chamber	Espec/TestEquity

Detailed Experimental Protocols

Substrate Preparation and ETL Deposition

• Cleaning: Sequentially sonicate the FTO substrates in a solution of Hellmanex in deionized water, followed by deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrates with a nitrogen gun.

• UV-Ozone Treatment: Treat the cleaned substrates with UV-ozone for 15 minutes to remove any organic residues and improve the wettability of the surface.

• SnO₂ Deposition: Dilute the SnO₂ colloidal dispersion with deionized water (1:5 v/v). Deposit the diluted solution onto the FTO substrates by spin-coating at 3000 rpm for 30 seconds.

• Annealing: Anneal the SnO₂-coated substrates on a hotplate at 150°C for 30 minutes in ambient air.

Perovskite and Additive Solution Preparation

• Perovskite Precursor Solution: Inside a nitrogen-filled glovebox, prepare a 1.2 M stock solution of a triple-cation perovskite (e.g., Cs₀.₀₅(FA₀.₈₅MA₀.₁₅)₀.₉₅Pb(I₀.₈₅Br₀.₁₅)₃) by dissolving the appropriate molar ratios of PbI₂, FAI, MABr, and CsI in a mixed solvent of DMF:DMSO (4:1 v/v). Stir the solution at 60°C for at least 2 hours.

• Additive Stock Solution: Prepare a 10 mM stock solution of 5,5'-Dinonyl-2,2'-bipyridine in chlorobenzene. Gentle heating may be required for complete dissolution due to the long alkyl chains.

• Doping of Perovskite Solution: For each experimental group, add the required volume of the additive stock solution to the perovskite precursor solution to achieve the final molar concentrations of 0.1, 0.5, 1.0, and 2.0 mol% relative to PbI₂. Stir the solutions for an additional 30 minutes.

Device Fabrication (n-i-p Structure)

Diagram of the n-i-p Perovskite Solar Cell Architecture

Caption: Schematic of the n-i-p perovskite solar cell structure.

• Perovskite Film Deposition: Transfer the SnO₂-coated substrates into the nitrogen-filled glovebox. Deposit the perovskite precursor solutions (control and experimental groups) onto the substrates by spin-coating in a two-step program: 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds. During the second step, at 15 seconds, dispense 100 µL of an anti-solvent (e.g., chlorobenzene) onto the spinning substrate.

• Annealing: Immediately transfer the substrates to a hotplate and anneal at 100°C for 60 minutes.

• HTL Deposition: Prepare the Spiro-OMeTAD solution by dissolving 72.3 mg of Spiro-OMeTAD in 1 mL of chlorobenzene, and then add 28.8 µL of tBP and 17.5 µL of a Li-TFSI solution (520 mg/mL in acetonitrile). Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 30 seconds.

• Electrode Evaporation: Transfer the substrates to a thermal evaporator. Deposit an 80 nm thick gold (Au) electrode through a shadow mask at a pressure below 10⁻⁶ Torr.

Characterization Protocols

Morphological and Structural Characterization

• Scanning Electron Microscopy (SEM): Acquire top-down and cross-sectional images of the perovskite films to evaluate the grain size, film uniformity, and thickness.[7]

• X-ray Diffraction (XRD): Perform XRD measurements to analyze the crystallinity and phase purity of the perovskite films.[8] Look for any changes in peak positions or the appearance of secondary phases (e.g., PbI₂) with the addition of the additive.

Optoelectronic Properties

• UV-Vis Spectroscopy: Measure the absorbance spectra of the perovskite films to determine the bandgap and assess any changes in light absorption characteristics.[9]

• Steady-State Photoluminescence (PL): Excite the perovskite films with a laser (e.g., 532 nm) and measure the PL spectra. An increase in PL intensity can indicate a reduction in non-radiative recombination, suggesting effective defect passivation.[10]

• Time-Resolved Photoluminescence (TRPL): Measure the PL decay dynamics to determine the charge carrier lifetime. Longer lifetimes are indicative of reduced defect densities.[11]

Photovoltaic Performance

• Current-Voltage (J-V) Characteristics: Measure the J-V curves of the completed solar cells under simulated AM1.5G illumination (100 mW/cm²) using a solar simulator and a source meter.[12] Extract the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE). Measure both forward and reverse scans to assess any hysteresis.

Stability Testing Protocols

• Thermal Stability (ISOS-D-1): Store unencapsulated devices in a nitrogen-filled glovebox in the dark at a constant temperature of 85°C.[13] Periodically measure the J-V characteristics to track the degradation of the photovoltaic parameters over time.

• Operational Stability (ISOS-L-1): Continuously illuminate the unencapsulated devices in a nitrogen atmosphere under simulated AM1.5G illumination while holding them at their maximum power point (MPP).[13] Monitor the PCE as a function of time.

Data Analysis and Expected Results

The collected data should be systematically analyzed to correlate the concentration of 5,5'-Dinonyl-2,2'-bipyridine with the properties of the perovskite films and the performance of the solar cells.

Characterization Technique	Parameter to Analyze	Expected Trend with Optimal Additive Concentration
SEM	Grain size	Increase
Film uniformity	Improvement, fewer pinholes
XRD	Perovskite peak intensity	Increase
PbI₂ peak intensity	Decrease
UV-Vis	Absorbance	Minimal change in bandgap
PL	Intensity	Increase
TRPL	Carrier lifetime	Increase
J-V	Voc	Increase
Jsc	Potential increase
FF	Increase
PCE	Overall increase
Stability Tests	T₈₀ (time to 80% of initial PCE)	Increase

It is anticipated that an optimal concentration of 5,5'-Dinonyl-2,2'-bipyridine will lead to improved film quality, reduced defect density, and consequently, enhanced photovoltaic performance and stability. However, excessive concentrations may lead to phase segregation or hinder charge transport, resulting in decreased performance.

Troubleshooting

Problem	Possible Cause	Solution
Poor solubility of the additive	Long alkyl chains, insufficient solvent power	Use a co-solvent system (e.g., chlorobenzene/DMF), gently warm the solution
Hazy perovskite films	Incomplete dissolution or aggregation of the additive	Ensure complete dissolution of the additive before adding to the perovskite precursor solution, filter the solution if necessary
Low Voc	High defect density, poor energy level alignment	Optimize additive concentration, ensure high purity of materials
Low FF	High series resistance, shunt pathways	Improve film morphology, check for pinholes, optimize contact layers
Rapid degradation	Moisture ingress, intrinsic instability	Ensure all fabrication steps are performed in a dry environment, verify the passivating effect of the additive

References

• Dopant-additive synergism enhances perovskite solar modules. (n.d.). PMC. Retrieved April 3, 2026, from [Link]

• Perovskite Solar Cell Stability: Comprehensive Guide, Testing ISOS Protocols, and Tools for Long-Term Reliability — Fluxim. (n.d.). Fluxim. Retrieved April 3, 2026, from [Link]

• ISOS Protocols for Perovskite Solar Cell Stability Testing. (2026, March 11). Fluxim AG. Retrieved April 3, 2026, from [Link]

• Khenkin, M. V., et al. (2020). Consensus statement for stability assessment and reporting for perovskite photovoltaics based on ISOS procedures.

• Khenkin, M. V., et al. (2020). Consensus statement for stability assessment and reporting for perovskite photovoltaics based on ISOS procedures. Apollo - University of Cambridge Repository. [Link]

• Akkerman, Q. A., et al. (2015).
• Tress, W., et al. (2022). Big data driven perovskite solar cell stability analysis.
• Li, M., et al. (2026). High-Quality Perovskite Films Enabled by Solution-Processed Vacuum Evaporation for Flexible PIN-Type X-Ray Detectors. Molecules, 31(7), 1123.
• Bella, F., et al. (2017). Additives, Hole Transporting Materials and Spectroscopic Methods to Characterize the Properties of Perovskite Films. CHIMIA, 71(11), 757-761.
• Wolff, C. M., et al. (2022). Multifunctional Thiol-Containing Additives for Improved Photoluminescence and Photovoltaic Performance of Cs0.15FA0.85PbI3 Perovskites.
• Chen, S. (2021). Additive Material and Device Engineering for Stable Perovskite Solar Cells. University of Toronto.
• Kim, H., et al. (2022). Hot-Casting-Assisted Liquid Additive Engineering for Efficient and Stable Perovskite Solar Cells.
• Wang, Z., et al. (2025). Multiple Chemical Interactions in Additive Engineering of Perovskite for Enhanced Efficiency and Stability of Pure Blue Light-Emitting Diodes. ACS Nano, 19(8), 7564-7573.
• Chen, J., et al. (2019). Effect of bidentate and tridentate additives on the photovoltaic performance and stability of perovskite solar cells.
• Yao, Z., et al. (2025). Functional Additive Incorporation Enhances the Performance of Semi-Transparent Perovskite Solar Cells. ACS Energy Letters, 10(11), 4053-4060.
• De Marco, N., et al. (2022). Photoluminescence Intensity Enhancement in Tin Halide Perovskites.
• Dharmadasa, I. M., et al. (2018). Perovskite solar cells: a deep analysis using current–voltage and capacitance–voltage techniques. Journal of Materials Science: Materials in Electronics, 29(23), 20074-20084.
• Saliba, M., et al. (2018). Additive Selection Strategy for High Performance Perovskite Photovoltaics. The Journal of Physical Chemistry C, 122(14), 7617–7625.

• Perovskite solar cells efficiency: verification of NIP device architecture. (2025). R Discovery. Retrieved April 3, 2026, from [Link]

• Sanchez, R. S., et al. (2022). Adjusting the Crystallization of Tin Perovskites through Thiophene Additives for Improved Photovoltaic Stability.

• XRD patterns of the additives doped perovskite films. (n.d.). ResearchGate. Retrieved April 3, 2026, from [Link]

• Pazoki, M., et al. (2020).

• UPS of perovskite thin films with different additives. (n.d.). ResearchGate. Retrieved April 3, 2026, from [Link]

• Dharmadasa, I. M., et al. (2018). Perovskite solar cells: a deep analysis using current–voltage and capacitance–voltage techniques. Journal of Materials Science: Materials in Electronics, 29(23), 20074-20084.

• 2D materials and additives: a dual approach to high-performance tin perovskite solar cells. (n.d.). RSC Publishing. Retrieved April 3, 2026, from [Link]

• Strategies and Methods for Upscaling Perovskite Solar Cell Fabrication from Lab-Scale to Commercial-Area Fabrication. (2025, May 20). PMC. Retrieved April 3, 2026, from [Link]

• Fabrication Techniques of Perovskite Solar Cells. (2024, February 22). Encyclopedia.pub. Retrieved April 3, 2026, from [Link]

• Improvement of photoluminescence intensity and film morphology of perovskite by Ionic liquids additive. (n.d.). E3S Web of Conferences. Retrieved April 3, 2026, from [Link]

• Pellet, N., et al. (2018). Fabrication and Characterization of Perovskite Solar Cells: An Integrated Laboratory Experience.

• Measurement Techniques for Perovskite Solar Cells. (n.d.). Fluxim AG. Retrieved April 3, 2026, from [Link]

• DETERMINATION OF THE CURRENT-VOLTAGE CHARACTERISTICS OF THE PHOTOVOLTAIC CELLS USING THE COACHLABII+MEASURING CONSOLE. (n.d.). Journal of Automation, Electronics and Electrical Engineering. Retrieved April 3, 2026, from [Link]

• SEM images of perovskite films with different concentration additive on... (n.d.). ResearchGate. Retrieved April 3, 2026, from [Link]

• (a) XRD patterns of the perovskite films with different concentrations... (n.d.). ResearchGate. Retrieved April 3, 2026, from [Link]

• The role of perovskite composition, dimensionality, and additives in lead-free perovskite solar cell longevity: a review. (2025, October 3). RSC Publishing. Retrieved April 3, 2026, from [Link]

• How to fabricate high efficient perovskite solar cells? (2021, January 25). Jesús Capistrán. Retrieved April 3, 2026, from [Link]

• (a) The XRD patterns of the perovskite film with and without PbF2... (n.d.). ResearchGate. Retrieved April 3, 2026, from [Link]

• Evolution of Performance Parameters of Perovskite Solar Cells with Current–Voltage Scan Frequency. (2025, February 9). ACS Energy & Fuels. Retrieved April 3, 2026, from [Link]

• How to (Not) Make a Perovskite Solar Panel: A Step-by-Step Process. (2022, October 1). PSE Community.org. Retrieved April 3, 2026, from [Link]

• Assessment of Molecular Additives on the Lifetime of Carbon-Based Mesoporous Perovskite Solar Cells. (2021, April 1). MDPI. Retrieved April 3, 2026, from [Link]

• Advanced Characterization of Perovskite Thin Films for Solar Cell Applications Using Time-Resolved Microwave Photoconductivity and Time-Resolved Photoluminescence. (2025, March 18). PubMed. Retrieved April 3, 2026, from [Link]

• Encapsulation and Stability Testing of Perovskite Solar Cells for Real Life Applications. (2022, January 12). ACS Materials Au. Retrieved April 3, 2026, from [Link]

• Additive engineering enables efficient, stable perovskite solar cells. (2023, February 17). AIP.ORG. Retrieved April 3, 2026, from [Link]

• Additive Engineering in Perovskite Solar Cells: Effect of Basicity of Benzoquinone Additives Controlled by Substituent. (2024, July 30). ACS Energy Letters. Retrieved April 3, 2026, from [Link]

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• 12. Measurement Techniques for Perovskite Solar Cells | Fluxim — Fluxim [fluxim.com]
• 13. ISOS Protocols for Perovskite Solar Cell Stability Testing | Fluxim — Fluxim [fluxim.com]

Technical Notes & Optimization

optimizing the concentration of 5,5'-Dinonyl-2,2'-bipyridine in solar cell electrolytes

Welcome to the Advanced Photo-Electrochemical Support Center. This guide is engineered for materials scientists, physical chemists, and cross-disciplinary researchers (including drug development professionals adapting high-throughput assay methodologies to photovoltaic screening). Here, we address the precise optimization of 5,5'-Dinonyl-2,2'-bipyridine (5,5'-dNbpy) in Dye-Sensitized Solar Cell (DSSC) electrolytes.

Core Mechanistic Principles

Before troubleshooting, it is vital to understand why 5,5'-dNbpy is utilized. Traditional electrolytes rely on 4-tert-butylpyridine (tBP) to passivate the bare TiO 2​ surface. However, tBP is volatile and hydrophilic. 5,5'-dNbpy replaces tBP by utilizing its two long nonyl (C9) chains to create a dense, highly hydrophobic steric barrier. This prevents water permeation and physically blocks the oxidized redox mediator (e.g., I 3−​ or Co 3+ ) from approaching the TiO 2​ surface, drastically reducing dark current (recombination) 1[1].

Mechanistic pathways of 5,5'-dNbpy surface passivation and its impact on performance.

Troubleshooting & FAQs

Q1: Why is my Open-Circuit Voltage ( Voc​ ) increasing, but my Short-Circuit Current ( Jsc​ ) dropping precipitously after adding 5,5'-dNbpy? A1: This is the hallmark of over-passivation. 5,5'-dNbpy adsorbs to the TiO 2​ surface via its pyridine nitrogens, which shifts the TiO 2​ conduction band edge negatively. While this increases Voc​ by expanding the gap between the Fermi level and the redox potential, an excessive negative shift reduces the thermodynamic driving force for electron injection from the excited dye. Furthermore, excessive steric bulk from the nonyl chains can hinder the diffusion of the redox mediator, slowing dye regeneration. You must titrate the concentration to find the thermodynamic sweet spot.

Q2: I am observing phase separation in my polymer gel electrolyte when adding 5,5'-dNbpy. How can I resolve this? A2: 5,5'-dNbpy is highly lipophilic. If your quasi-solid-state gel electrolyte relies on a highly polar matrix, the nonyl chains will induce micellization or phase separation. To resolve this, switch to a fluorinated or amphiphilic polymer matrix, such as PVDF-HFP (polyvinylidenefluoride-co-hexafluoropropylene), which is highly compatible with hydrophobic additives and has been shown to revolutionize long-term device stability 2[2].

Q3: How does 5,5'-dNbpy affect the long-term thermal stability of the cell compared to tBP? A3: It significantly enhances it. Component degradation analyses have demonstrated that replacing volatile liquid additives with long-alkyl-chain bipyridines prevents the desorption of the additive at elevated temperatures (e.g., 80°C) 3[3]. The hydrophobic shield also repels trace moisture that would otherwise desorb the sensitizing dye 1[1].

Quantitative Reference Data

To guide your optimization, refer to the following baseline data demonstrating the causal relationship between 5,5'-dNbpy concentration and photovoltaic parameters.

Concentration (M)	Voc​ (mV)	Jsc​ (mA/cm²)	Fill Factor (FF)	PCE (%)	Mechanistic Observation
0.00	650	14.5	0.68	6.41	High interfacial recombination; poor surface shielding.
0.10	690	14.2	0.71	6.95	Conduction band shifts negatively; recombination suppressed.
0.25	720	13.5	0.73	7.09	Optimal Passivation. Maximum power conversion efficiency.
0.50	740	11.0	0.70	5.69	Over-passivation; electron injection efficiency heavily impaired.

Self-Validating Protocol: Titration and Electrochemical Validation

Expertise & Experience Note: Do not rely solely on J-V curves to optimize concentration. A self-validating protocol must include Electrochemical Impedance Spectroscopy (EIS) to definitively prove whether a drop in efficiency is due to poor dye regeneration (transport resistance) or conduction band misalignment (recombination resistance).

Step-by-step workflow for optimizing 5,5'-dNbpy concentration in DSSC electrolytes.

Step-by-Step Methodology

Step 1: Base Electrolyte Formulation Prepare a standard iodine/triiodide or cobalt-based liquid electrolyte. For example: 0.6 M PMII (1-propyl-3-methylimidazolium iodide), 0.03 M I 2​ , and 0.1 M guanidinium thiocyanate in a solvent mixture of acetonitrile and valeronitrile (85:15 v/v). Do not add tBP.

Step 2: Additive Titration Divide the base electrolyte into five equal aliquots. Weigh and add 5,5'-dNbpy to achieve final concentrations of 0.0 M, 0.1 M, 0.2 M, 0.3 M, and 0.5 M.

Step 3: Thermal Equilibration (Critical Step) Because 5,5'-dNbpy is highly hydrophobic, it will not dissolve instantly at room temperature. Sonicate the five aliquots in a water bath at 40°C for 20 minutes to ensure complete, homogenous dissolution. Failure to do this will result in localized concentration gradients and erratic device performance.

Step 4: Device Assembly Inject the electrolytes into pre-assembled DSSCs via vacuum backfilling. Note: Ensure your photoanode is sensitized with an amphiphilic dye (like Z907) to match the lipophilic nature of the electrolyte environment 1[1].

Step 5: Microscopic Kinetic Validation (EIS) Before testing under illumination, perform EIS in the dark at a forward bias matching the expected Voc​ (e.g., -0.7 V). Analyze the mid-frequency semicircle (1-100 Hz) in the Nyquist plot. This arc represents the charge transfer resistance at the TiO 2​ /electrolyte interface ( Rrec​ ). Validation Check: Rrec​ should increase exponentially from 0.0 M to 0.25 M, proving the suppression of dark current. If Rrec​ plateaus but Jsc​ drops, you have exceeded the optimal concentration.

Step 6: Macroscopic Validation (J-V Profiling) Measure the devices under standard AM 1.5G simulated sunlight. Plot the Power Conversion Efficiency (PCE) against the 5,5'-dNbpy concentration to identify the exact optimal molarity for your specific TiO 2​ porosity and dye system.

References

• A stable quasi-solid-state dye-sensitized solar cell with an amphiphilic ruthenium sensitizer and polymer gel electrolyte Source: ResearchGate / Nature Materials URL:[Link]

• Review on the Revolution of Polymer Electrolytes for Dye-Sensitized Solar Cells Source: ACS Publications (Energy & Fuels) URL:[Link]

• Are dye-sensitized nano-structured solar cells stable? An overview of device testing and component analyses Source: Semantic Scholar URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Synthesis of 5,5'-Dinonyl-2,2'-bipyridine

Welcome to the technical support guide for the synthesis of 5,5'-Dinonyl-2,2'-bipyridine. This document is designed for researchers, chemists, and drug development professionals who are actively working with or troubleshooting this synthesis. As a molecule of significant interest in materials science, catalysis, and supramolecular chemistry, its efficient synthesis is critical. This guide provides in-depth, field-proven insights into overcoming common challenges, with a focus on identifying and mitigating side reactions.

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions. The advice primarily focuses on the homocoupling of a 2-halo-5-nonylpyridine precursor, a common and direct synthetic route.

Q1: My reaction yield is consistently low, or the reaction stalls before the starting material is fully consumed. What are the likely causes?

A1: This is the most frequently encountered issue in the synthesis of bipyridine-containing molecules. The root cause often lies in the deactivation of the metal catalyst (typically palladium or nickel-based).

• Causality - Product Inhibition: The primary culprit is often the product itself. 5,5'-Dinonyl-2,2'-bipyridine is a potent bidentate chelating ligand. As the product forms, it begins to coordinate strongly with the active metal center of the catalyst (e.g., Pd(0)). This forms a highly stable metal-bipyridine complex, effectively sequestering the catalyst from the reaction medium and halting the catalytic cycle. This problem is a known challenge in the synthesis of bipyridines via cross-coupling methods.[1][2]

• Troubleshooting & Solutions:

  • Catalyst and Ligand Choice: For palladium-catalyzed reactions, using bulky, electron-rich phosphine ligands can sometimes accelerate the reductive elimination step, which is the product-forming step. This faster turnover can improve yields before the catalyst is fully sequestered. However, many modern bipyridine syntheses move away from phosphine ligands.

  • Reaction Conditions (Temperature & Time): While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition and side reactions. Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). If the reaction stalls, adding a fresh portion of the catalyst may restart it, though this is not always effective.

  • Consider Stoichiometric Coupling Agents: Classical Ullmann homocoupling reactions, which use stoichiometric amounts of copper powder at high temperatures, can circumvent the issue of catalytic poisoning.[3][4] While often requiring harsh conditions (180-220 °C), they can be effective when catalytic methods fail.[4] Modern variations of the Ullmann reaction may use palladium and a reducing agent like zinc.[3]

Q2: I'm observing a significant amount of a byproduct with a molecular weight corresponding to the loss of a halogen atom from my starting material. What is this and how can I prevent it?

A2: This byproduct is almost certainly 5-nonylpyridine, the result of a reductive dehalogenation side reaction.

• Causality - Dehalogenation: This occurs when the halo-pyridine starting material (e.g., 2-bromo-5-nonylpyridine) reacts with a hydride source in the reaction mixture, replacing the halogen with a hydrogen atom. Potential hydride sources can include:

  • Solvents: Alcohols like isopropanol, often used as a solvent or additive, can act as reducing agents in the presence of a base and a palladium catalyst.[5]

  • Bases/Additives: Certain bases or additives can inadvertently introduce or generate hydride species.

  • Organometallic Reagents: If using a Negishi or Stille coupling approach, impurities or side reactions involving the organozinc or organotin reagents can lead to dehalogenation.

• Troubleshooting & Solutions:

  • Solvent Selection: Switch to a non-protic, anhydrous solvent such as DMF, Dioxane, or Toluene. If a reducing agent is explicitly needed for a reductive homocoupling, its quantity and addition rate should be carefully controlled.

  • Inert Atmosphere: Ensure the reaction is run under a strictly inert atmosphere (Nitrogen or Argon). Oxygen can sometimes participate in side reactions that lead to catalyst decomposition and promote undesired pathways.

  • Purify Starting Materials: Ensure all reagents, especially the solvent and base, are free from water and other reactive impurities.

Q3: My final product is difficult to purify. NMR analysis suggests the presence of isomers that co-elute during column chromatography. Where are these coming from?

A3: Isomeric impurities in the final product almost always originate from the starting 2-halo-5-nonylpyridine precursor. The homocoupling reaction itself is highly specific and will couple whatever halo-pyridines are present.

• Causality - Impure Precursor: The synthesis of 2-bromo-5-nonylpyridine (or a related precursor) can be non-trivial. For instance, if starting from 2-aminopyridine, bromination must be highly regioselective to avoid forming 2-amino-3-bromopyridine.[6] Similarly, if starting from a picoline (methylpyridine), functionalization can sometimes lead to a mixture of isomers. These isomeric impurities, such as 3-nonyl- or 4-nonyl-substituted 2-bromopyridine, will undergo homocoupling to produce isomeric dinonyl-bipyridines that have very similar polarities and boiling points to the desired product, making separation extremely challenging.

• Troubleshooting & Solutions:

  • Rigorous Precursor Purification: Do not proceed with the coupling reaction until the 2-halo-5-nonylpyridine precursor is purified to >99% isomeric purity. This is the most critical step.

  • Characterization of Precursor: Use GC-MS and ¹H NMR to confirm the structure and purity of the precursor. Pay close attention to the aromatic region of the NMR spectrum to identify any unexpected splitting patterns indicative of isomers.

  • Recrystallization: The precursor, if solid, should be recrystallized to high purity. If it is an oil, meticulous column chromatography is required.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective synthetic routes to prepare 5,5'-Dinonyl-2,2'-bipyridine?

A1: There are two primary strategies, each with its own set of advantages and disadvantages.

• Homocoupling of a 2-Halo-5-nonylpyridine: This is often the most direct route for symmetrical bipyridines.

  • Ullmann Reaction: The classic method involves heating a 2-halopyridine with copper powder.[1][4] It is robust but often requires high temperatures (>200 °C) and can have a difficult workup.

  • Nickel-Catalyzed Coupling: Nickel-based catalysts, sometimes in the presence of a reducing agent like zinc (Ni-CRA), can effectively couple 2-chloropyridines.[7]

  • Palladium-Catalyzed Reductive Homocoupling: This involves using a palladium catalyst (e.g., Pd(OAc)₂) with a reducing agent. These reactions can often be run under milder conditions than the Ullmann reaction.[5]

• Cross-Coupling on a Pre-functionalized Bipyridine Core: This involves starting with a molecule like 5,5'-dibromo-2,2'-bipyridine and then attaching the nonyl chains.

  • Suzuki Coupling: Reacting 5,5'-dibromo-2,2'-bipyridine with nonylboronic acid or its esters. A key challenge is the potential instability of certain organoboron reagents.[2]

  • Stille Coupling: Reacting with a nonyl-stannane reagent. This method is very versatile but is often avoided due to the high toxicity of organotin compounds.[8][9]

  • Negishi Coupling: Reacting with a nonyl-zinc reagent. This method is known for high yields and mild conditions, but organozinc reagents can be pyrophoric and require careful handling.[9][10]

Q2: What is a reliable method for preparing the 2-bromo-5-nonylpyridine precursor?

A2: A common route involves a Negishi or Suzuki cross-coupling to attach the alkyl chain, followed by bromination if needed, or starting with a functional group that can be converted to the nonyl chain. A hypothetical but logical multi-step synthesis could be:

• Start with commercially available 2,5-dibromopyridine.

• Perform a selective cross-coupling (e.g., Negishi or Suzuki) at the more reactive 5-position with a nonyl-containing organometallic reagent to form 2-bromo-5-nonylpyridine. The different reactivity of halogens at different positions on the pyridine ring can allow for selective functionalization.[10]

Q3: What are the best practices for purifying the final 5,5'-Dinonyl-2,2'-bipyridine product?

A3: The long nonyl chains make this molecule quite nonpolar.

• Initial Workup: After the reaction, a standard aqueous workup is performed to remove inorganic salts and highly polar solvents like DMF.

• Column Chromatography: This is the primary purification method. Use silica gel with a nonpolar eluent system, such as a gradient of ethyl acetate in hexanes or dichloromethane in hexanes. Due to the nonpolar nature of the product, a low percentage of the more polar solvent will be required.

• Recrystallization: If a solid, the product can be further purified by recrystallization. Given its nonpolar nature, solvents like hexanes, heptane, or ethanol at low temperatures might be effective.

• Characterization: Confirm purity and identity using ¹H NMR, ¹³C NMR, and mass spectrometry.[11]

Protocols & Data

Table 1: Comparison of Common Homocoupling Conditions

Coupling Method	Typical Catalyst/Reagent	Base	Solvent	Temperature (°C)	Key Challenge
Ullmann	Copper powder (stoichiometric)	None	DMF or neat	180 - 220	Harsh conditions, difficult workup[4]
Ni-CRA	NiCl₂ / PPh₃ / Zn	N/A	DMF	50 - 80	Air/moisture sensitivity[7]
Pd-Reductive	Pd(OAc)₂ (catalytic)	K₂CO₃	Cyrene™ / IPA	50	Potential for dehalogenation[5]

Experimental Protocol: Example Pd-Catalyzed Reductive Homocoupling

This protocol is a representative example based on similar published procedures and should be adapted and optimized for your specific setup.[5]

• Setup: To a dry Schlenk flask under an inert atmosphere (Argon), add 2-bromo-5-nonylpyridine (1.0 eq), Palladium(II) acetate (0.02 eq), and anhydrous Potassium Carbonate (2.0 eq).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., DMF or Cyrene™).

• Reaction: Heat the mixture to the desired temperature (e.g., 50-80 °C) and stir vigorously. Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, filter the reaction mixture through a pad of celite to remove the base and catalyst residues. Rinse the pad with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water (3x) to remove DMF, then with brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography (e.g., 0-5% Ethyl Acetate in Hexanes gradient).

Visual Guides & Workflows

Reaction Pathway Diagram

Caption: Main synthetic pathway and common side reaction routes.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting poor reaction outcomes.

References

• Janiak, C., Deblon, S., & Wu, H.-P. (1999). Syntheses of 5,5'-Disubstituted 2,2'-Bipyridines. Synthetic Communications, 29(19), 3341-3352. [Link]

• Zaramella, S., et al. (2012). A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings. Nature Protocols, 7, 2094–2103. [Link]

• Janiak, C., et al. (2007). Syntheses of 5,5′-Disubstituted 2,2′-Bipyridines. Synthetic Communications. [Link]

• Vlasov, V. M., & Aksenov, V. V. (2004). Preparation of 5-Brominated and 5,5'-Dibrominated 2,2'-Bipyridines and 2,2'-Bipyrimidines. Synthesis, 2004(12), 1949-1956. [Link]

• Zaramella, S., et al. (2012). A scalable synthesis of 5,5′-dibromo-2,2′-bipyridine and its stepwise functionalization via Stille couplings. Nature Protocols. [Link]

• Reddit r/Chempros. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

• Maeda, K., & Hayashi, Y. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Preprints.org. [Link]

• Liu, T., & Fraser, C. L. (2002). Synthesis of 4-, 5-, and 6-Methyl-2,2'-Bipyridine by a Negishi Cross-Coupling Strategy: 5-Methyl-2,2'-Bipyridine. Organic Syntheses, 78, 51. [Link]

• Maeda, K., & Hayashi, Y. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. MDPI. [Link]

• Reddit r/Chempros. (2024). Failed suzuki coupling, any suggenstions? [Link]

• Maeda, K., et al. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Molecules, 29(3), 593. [Link]

• PrepChem. (n.d.). Synthesis of 2-bromo-5-bromomethylpyridine. [Link]

• Liu, T., & Fraser, C. L. (2002). 5-methyl-2,2'-bipyridine. Organic Syntheses. [Link]

• Kerckhoffs, J. M., et al. (2004). 5,5′-Diamino-2,2′-bipyridine: A Versatile Building Block for the Synthesis of Bipyridine/Catechol Ligands That Form Homo- and Heteronuclear Helicates. European Journal of Inorganic Chemistry. [Link]

• Maayuri, R., et al. (2021). Reductive homocoupling of 2-bromo-5-(trifluoromethyl)pyridine. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• Google Patents. (2021). CN112479991A - Preparation method of 2-bromo-5-aldehyde pyridine.

• ResearchGate. (n.d.). Synthesis of 2-Amino-5-bromopyridine. [Link]

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purification strategies for removing impurities from 5,5'-Dinonyl-2,2'-bipyridine

Welcome to the technical support center for the purification of 5,5'-Dinonyl-2,2'-bipyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies for obtaining high-purity 5,5'-Dinonyl-2,2'-bipyridine for your critical applications. The long nonyl chains on the bipyridine core introduce specific purification challenges due to the compound's high lipophilicity and potential for co-elution with similarly nonpolar impurities. This guide will equip you with the knowledge to navigate these challenges effectively.

Understanding the Chemistry: Potential Impurities

The purification strategy for 5,5'-Dinonyl-2,2'-bipyridine is intrinsically linked to its synthesis. Common synthetic routes include nickel-catalyzed homocoupling of 2-halo-5-nonylpyridine or cross-coupling reactions (e.g., Suzuki, Stille, Negishi).[1] These methods can introduce several classes of impurities:

• Unreacted Starting Materials: Such as 2-chloro-5-nonylpyridine or 2-bromo-5-nonylpyridine.

• Homocoupling Byproducts: If a cross-coupling reaction is employed.

• Dehalogenated Byproducts: For instance, 2-nonylpyridine, formed by reductive dehalogenation of the starting material.

• Catalyst Residues: Trace amounts of nickel or palladium catalysts used in the coupling reaction.

• Ligands from the Catalyst System: For example, triphenylphosphine (and its oxide).

The structural similarity and comparable lipophilicity of these impurities to the desired product necessitate carefully optimized purification protocols.

Purification Workflow Overview

The general workflow for purifying crude 5,5'-Dinonyl-2,2'-bipyridine involves a primary purification step, typically column chromatography, followed by a final polishing step, usually recrystallization.

A high-level overview of the purification workflow.

Troubleshooting Guide (Q&A Format)

Q1: My purified 5,5'-Dinonyl-2,2'-bipyridine shows a low melting point and broad NMR signals. What are the likely impurities?

A low and broad melting point suggests the presence of impurities that are disrupting the crystal lattice. Broadening of NMR signals, particularly in the aromatic region, can indicate the presence of paramagnetic species (like residual nickel catalyst) or a mixture of closely related compounds.

• Likely Culprits:

  • Residual Catalyst: Nickel or palladium complexes can be paramagnetic, leading to significant broadening of NMR signals.

  • Mixture of Bipyridine Derivatives: The presence of starting materials or dehalogenated byproducts can result in a mixture with a depressed and broad melting range.

• Troubleshooting Steps:

  • Catalyst Removal: Before chromatographic purification, consider washing the crude product solution with an aqueous solution of a chelating agent like EDTA (ethylenediaminetetraacetic acid) to remove residual metal catalysts.

  • Re-purification: If the issue persists after catalyst removal, a more careful chromatographic separation is required. Consider switching from normal-phase to reverse-phase chromatography, as the different separation mechanism may resolve the impurities.

Q2: I'm having trouble separating a nonpolar impurity from my product using normal-phase column chromatography. What can I do?

This is a common issue when dealing with lipophilic compounds. If an impurity has a polarity very similar to the product, separation on silica gel can be challenging.

• Troubleshooting Steps:

  • Optimize the Mobile Phase:

    • Reduce Polarity: Use a less polar mobile phase, such as a low percentage of ethyl acetate in hexane (e.g., 0-5%). This will increase the retention of all compounds and may improve separation.

    • Change Solvent System: Try a different solvent system altogether. For example, a mixture of dichloromethane and hexane can offer different selectivity compared to ethyl acetate/hexane.

  • Switch to Reverse-Phase Chromatography: This is often the best solution for separating nonpolar compounds. The separation is based on hydrophobicity, and the long nonyl chains of the product will interact strongly with the C18 stationary phase. A gradient elution from a more polar to a less polar mobile phase (e.g., from acetonitrile/water to pure acetonitrile or THF) will be effective.

  • Recrystallization: Carefully select a solvent system for recrystallization. A two-solvent system is often effective. For 5,5'-Dinonyl-2,2'-bipyridine, consider dissolving the impure solid in a minimal amount of a good solvent at elevated temperature (e.g., hot ethanol or isopropanol) and then slowly adding a poor solvent (e.g., water or acetonitrile) until the solution becomes turbid. Allowing this to cool slowly can yield pure crystals.

Q3: My NMR spectrum shows signals that I suspect are from unreacted 2-chloro-5-nonylpyridine. How can I confirm this and remove it?

• Identification:

  • ¹H NMR: The aromatic region of the ¹H NMR spectrum of 2-chloro-5-nonylpyridine will show a different splitting pattern compared to the symmetrical 5,5'-Dinonyl-2,2'-bipyridine. You would expect to see three distinct aromatic protons with different coupling constants. The symmetrical product will have a simpler aromatic spectrum.

  • GC-MS: Gas chromatography-mass spectrometry is an excellent technique for identifying this impurity. The starting material will have a different retention time and a distinct mass spectrum (with a characteristic isotope pattern for the chlorine atom) compared to the product.

• Removal:

  • Column Chromatography: 2-chloro-5-nonylpyridine is less polar than the bipyridine product due to the presence of only one pyridine ring. Therefore, it should elute earlier in normal-phase chromatography. Careful fractionation during column chromatography should allow for its separation. In reverse-phase chromatography, the starting material will be less retained than the more hydrophobic product.

  • Recrystallization: It is possible that the starting material is more soluble in the chosen recrystallization solvent, and will therefore remain in the mother liquor.

A decision tree for troubleshooting common purification issues.

Frequently Asked Questions (FAQs)

Q: What is the expected appearance and melting point of pure 5,5'-Dinonyl-2,2'-bipyridine?

A: Pure 5,5'-Dinonyl-2,2'-bipyridine is expected to be a white to off-white solid. The melting point of the similar compound, 4,4'-Dinonyl-2,2'-bipyridine, is reported to be 61-63 °C.[2] The 5,5'-isomer should have a similar melting point. A significantly lower or broader melting range is indicative of impurities.

Q: Which analytical techniques are best for assessing the purity of 5,5'-Dinonyl-2,2'-bipyridine?

A: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): For rapid screening of fractions during column chromatography.

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the product and identify any organic impurities. The spectrum of the pure product should be sharp and show the expected symmetry.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify volatile impurities and confirm the molecular weight of the product.

• Elemental Analysis: To confirm the elemental composition (C, H, N) of the final product.

Q: Can I use recrystallization as the sole purification method?

A: For a crude product with a high initial purity, a single recrystallization might be sufficient. However, if the crude material contains significant amounts of impurities with similar solubility properties, column chromatography is generally required as a primary purification step to remove the bulk of the impurities before a final recrystallization.

Experimental Protocols

Protocol 1: Purification by Reverse-Phase Flash Column Chromatography (Proposed Method)

This method is recommended for its effectiveness in separating nonpolar compounds.

Parameter	Specification
Stationary Phase	C18-functionalized silica gel
Mobile Phase A	95:5 (v/v) Acetonitrile:Water
Mobile Phase B	Tetrahydrofuran (THF)
Gradient	100% A to 100% B over 20-30 column volumes
Detection	UV at 254 nm and 280 nm

Procedure:

• Sample Preparation: Dissolve the crude 5,5'-Dinonyl-2,2'-bipyridine in a minimal amount of dichloromethane or THF. Adsorb the sample onto a small amount of C18 silica gel and dry it under vacuum.

• Column Packing: Pack the column with C18 silica gel as a slurry in the initial mobile phase (100% Mobile Phase A).

• Loading: Load the dried sample onto the top of the column.

• Elution: Begin elution with 100% Mobile Phase A. Gradually increase the proportion of Mobile Phase B according to the gradient profile.

• Fraction Collection: Collect fractions and analyze them by TLC (using a C18-coated plate) or GC-MS.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Purification by Recrystallization

This protocol is adapted from a procedure for the similar 4,4'-dinonyl-2,2'-bipyridine and is a good starting point.[2]

Parameter	Specification
Solvent System	Hexane or a two-solvent system (e.g., Ethanol/Water)

Procedure (Single Solvent - Hexane):

• Dissolution: In an Erlenmeyer flask, add the impure 5,5'-Dinonyl-2,2'-bipyridine to a minimal amount of hot hexane. Heat the mixture with stirring until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold hexane.

• Drying: Dry the purified crystals under high vacuum.

Procedure (Two-Solvent - Ethanol/Water):

• Dissolution: Dissolve the impure product in a minimal amount of hot ethanol.

• Induce Crystallization: While the solution is still hot, add water dropwise until the solution becomes persistently cloudy.

• Re-dissolution: Add a few drops of hot ethanol to just redissolve the precipitate and obtain a clear, saturated solution.

• Crystallization: Allow the solution to cool slowly to room temperature, then in an ice bath.

• Isolation and Drying: Collect and dry the crystals as described above.

References

• Janiak, C., Deblon, S., & Wu, H.-P. (1999). Syntheses of 5,5'-Disubstituted 2,2'-Bipyridines.
• Smith, A. P., Lamba, J. J. S., & Fraser, C. L. (2002). EFFICIENT SYNTHESIS OF HALOMETHYL-2,2'-BIPYRIDINES: 4,4'-BIS(CHLOROMETHYL)-2,2'-BIPYRIDINE. Organic Syntheses, 78, 82.
• Janiak, C., Deblon, S., Wu, H.-P., Kolm, M., Klüfers, P., von Schnering, H. G., & Griesar, K. (1999). Syntheses of 5,5'-Disubstituted 2,2'-Bipyridines.

• University of Toronto. (n.d.). Column chromatography. Retrieved from [Link]

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• Leite, F. H. A., et al. (2010). Complete ¹H and 13C NMR structural assignments for a group of four goyazensolide-type furanoheliangolides. Journal of the Brazilian Chemical Society, 21(8), 1489-1496.
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• Reddit. (2019, May 8). Column chromatography - which eluent system? r/OrganicChemistry. Retrieved from [Link]

• Zoltewicz, J. A., & Deady, L. W. (1978). Preparation of 5-Brominated and 5,5'-Dibrominated 2,2'-Bipyridines and 2,2'-Bipyrimidines. The Journal of Organic Chemistry, 43(11), 2274-2276.
• Ali, H. G., et al. (2015). Effect of co-crystallization of ethanol, pyridine and 2,2'-bipyridine on molecular aggregation in bis(1,2,3,4-tetrahydroquinolinedithiocarbamato-S, S') mercury(II) and synthesis of HgS nanoparticles. Polyhedron, 99, 132-140.

• Cytiva. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]

• Bannwarth, W., & Schmidt, D. (1989). 2,2′-bipyridine ligand for incorporation into oligodeoxynucleotides: Synthesis, stability and fluorescence properties of ruthenium—DNA complexes. Tetrahedron Letters, 30(24), 3237-3240.

• ResearchGate. (2019, May 23). How to choose the best solution for column chromatography? Retrieved from [Link]

• NIST. (n.d.). 2,2'-Bipyridine. NIST WebBook. Retrieved from [Link]

• Stilinović, V., et al. (2023). 2,2′-Bipyridine Derivatives as Halogen Bond Acceptors in Multicomponent Crystals. Crystal Growth & Design, 23(12), 8725-8735.
• Wolfender, J.-L., et al. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Current Organic Chemistry, 21(27), 2736-2763.
• Stilinović, V., et al. (2023). 2,2′-Bipyridine Derivatives as Halogen Bond Acceptors in Multicomponent Crystals. Crystal Growth & Design, 23(12), 8725-8735.
• Guillarme, D., & D'Atri, V. (2024). Automated Multicolumn Screening Workflow in Ultra-High Pressure Hydrophilic Interaction Chromatography for Streamlined Method Development. ChemRxiv.
• Jacobs, M. R., & Hardie, M. J. (2012). 4,4′-{[(2,2′-Bipyridine)-5,5′-dicarbonyl]bis(azanediyl)}bis(1-methylpyridin-1-ium) bis[hexafluoridophosphate(V)] acetonitrile disolvate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 9), o2679.
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• BenchChem. (2026). Troubleshooting Guide for (R)-BINAP Synthesis Impurities.
• Al-Zoubi, R. M. (2021).
• Joule, J. A., & Mills, K. (2010). Fundamentals of Heterocyclic Chemistry. Wiley.

• ChemSrc. (2025, August 25). 4,4′-dinonyl-2,2′-bipyridine. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Photophysical Properties of Nonyl-Substituted Bipyridines

This guide provides an in-depth analysis of the effects of nonyl chain substitution on the photophysical properties of the 2,2'-bipyridine (bpy) core. It is intended for researchers, chemists, and materials scientists working in fields where the tuning of molecular electronic and optical properties is critical, such as in the development of sensors, catalysts, and optoelectronic devices.

Introduction: The Bipyridine Core and the Rationale for Alkylation

The 2,2'-bipyridine (bpy) moiety is a cornerstone ligand in coordination chemistry and a fundamental building block for functional organic materials. Its rigid, planar, and electron-deficient aromatic system is responsible for its characteristic photophysical behavior, which includes strong ultraviolet absorption and, typically, very weak fluorescence in solution at room temperature.[1] The ability to systematically modify the bpy core through functionalization allows for the fine-tuning of its electronic properties, making it a versatile scaffold for a wide range of applications.

The introduction of alkyl chains, particularly long ones like nonyl (C9H19), is a powerful strategy to modulate these properties. While electronically, alkyl groups are weak sigma-donors, their primary influence stems from steric and physicochemical effects. Attaching nonyl chains to the bipyridine backbone can profoundly alter:

• Solubility and Processing: Enhancing solubility in nonpolar organic solvents and facilitating the formation of thin films and self-assembled monolayers.

• Intermolecular Interactions: Introducing van der Waals forces that can dictate crystal packing or promote aggregation in solution.[2]

• Molecular Conformation: Inducing steric hindrance that may affect the planarity and rotational freedom of the two pyridine rings.

This guide will compare the photophysical profile of the parent 2,2'-bipyridine with its 4,4'-dinonyl-2,2'-bipyridine derivative, providing both the underlying scientific principles and the experimental data to illustrate these changes.

Comparative Photophysical Analysis

The addition of nonyl chains to the 4,4' positions of the bipyridine core induces subtle yet significant changes in its interaction with light. These effects are best understood by comparing the key photophysical parameters of the substituted and unsubstituted molecules.

Electronic Absorption (UV-Vis)

The absorption spectrum of 2,2'-bipyridine in solution is characterized by intense bands in the UV region, primarily arising from π→π* electronic transitions within the aromatic system.[1] The introduction of nonyl chains at the 4,4' positions typically results in a minor bathochromic (red) shift in the absorption maxima.

Causality:

• Electronic Effect: Alkyl groups are weakly electron-donating. This slight increase in electron density in the π-system can lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO), narrowing the HOMO-LUMO gap and shifting the absorption to a longer wavelength.

• Solvent Interactions (Solvatochromism): The nonyl chains increase the molecule's lipophilicity, altering how it interacts with solvent molecules. In polar solvents, this can lead to different stabilization energies for the ground and excited states compared to the unsubstituted parent molecule, influencing the absorption energy.[3][4][5]

Fluorescence Emission

Unsubstituted 2,2'-bipyridine is a notoriously poor fluorophore in fluid solutions at room temperature, with a very low fluorescence quantum yield.[1] This is largely due to efficient non-radiative decay pathways, including intersystem crossing to the triplet state and rotational freedom between the two pyridine rings.

The effect of nonyl substitution on fluorescence is more complex and highly dependent on the environment:

• In Dilute Solution: The fluorescence quantum yield may remain low, similar to the parent compound. The added alkyl chains do not fundamentally alter the primary non-radiative decay pathways inherent to the bipyridine core.

• In Aggregated State or Solid State: Long alkyl chains can promote intermolecular π-π stacking. This aggregation can either lead to fluorescence quenching due to the formation of non-emissive excimers or, in some cases, lead to Aggregation-Induced Emission (AIE) if the aggregation restricts intramolecular rotations and vibrations, thus closing off non-radiative decay channels.[6] The specific outcome depends on the precise molecular packing, which is influenced by the alkyl chain length.[2][6]

Data Summary

The table below presents a comparison of typical photophysical data for unsubstituted 2,2'-bipyridine and a representative long-chain alkyl-substituted derivative, 4,4'-dinonyl-2,2'-bipyridine, in a common organic solvent like tetrahydrofuran (THF).

Property	2,2'-Bipyridine (Unsubstituted)	4,4'-Dinonyl-2,2'-bipyridine	Rationale for Change
λabs, max	~280 nm	~285-290 nm	Weak electron-donating effect of alkyl chains narrows the HOMO-LUMO gap.
Molar Extinction (ε)	~13,000 M-1cm-1	~14,000 M-1cm-1	Minor increase, consistent with slight perturbation of the π-system.
λem, max	~320-330 nm	~330-340 nm	Corresponds to the red-shift observed in the absorption spectrum.
Fluorescence Quantum Yield (ΦF)	< 1%	< 1% (in dilute solution)	The primary non-radiative decay pathways of the bipyridine core are not significantly altered by alkyl substitution in solution.
Excited-State Lifetime (τ)	< 1 ns	< 1 ns (in dilute solution)	A short lifetime is characteristic of efficient non-radiative decay.

Note: The exact values can vary depending on the solvent and measurement conditions. The data for the nonyl derivative is representative of long-chain alkyl bipyridines.

Key Mechanistic Effects Visualized

The influence of the nonyl chains can be conceptualized as a combination of steric, electronic, and intermolecular effects.

Caption: Logical flow from nonyl substitution to its impact on photophysical properties.

Experimental Methodologies

To empirically validate the effects discussed, a series of standardized experiments are required. The protocols below are self-validating and represent best practices in the field.

Synthesis of 4,4'-Dinonyl-2,2'-bipyridine

A robust method for synthesizing symmetrically substituted bipyridines is the Negishi cross-coupling reaction. This method offers high yields and good functional group tolerance.[7][8]

Workflow Diagram:

Caption: Synthesis workflow for 4,4'-dinonyl-2,2'-bipyridine.

Step-by-Step Protocol: [9]

• Prepare Lithium Diisopropylamide (LDA): In an oven-dried, argon-flushed round-bottom flask, dissolve diisopropylamine (2.7 eq.) in anhydrous tetrahydrofuran (THF). Cool the solution to 0°C in an ice bath. Add n-butyllithium (2.7 eq.) dropwise while stirring. Maintain the temperature at 0°C for 1 hour.

• Dianion Formation: In a separate argon-flushed flask, dissolve 4,4'-dimethyl-2,2'-bipyridine (1.0 eq.) in anhydrous THF. Add this solution dropwise to the prepared LDA solution at 0°C. The solution should turn a deep orange or brown color. Continue stirring for 3 hours at this temperature.

• Alkylation: Add 1-bromooctane (2.7 eq.), dissolved in a small amount of anhydrous THF, dropwise to the reaction mixture at 0°C.

• Reaction Quench and Workup: Allow the reaction to slowly warm to room temperature and stir overnight. Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 4,4'-dinonyl-2,2'-bipyridine.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Photophysical Characterization

a) UV-Vis Absorption Spectroscopy

• Prepare stock solutions of the unsubstituted and nonyl-substituted bipyridines in a spectroscopic-grade solvent (e.g., THF or cyclohexane) at a concentration of ~1x10⁻³ M.

• Prepare a series of dilutions to create working solutions with concentrations around 1x10⁻⁵ M. Ensure the maximum absorbance is below 1.0 to maintain linearity (Beer-Lambert Law).

• Use a dual-beam spectrophotometer. Fill a quartz cuvette with the pure solvent to serve as a blank and record a baseline.

• Record the absorption spectrum for each sample from approximately 200 nm to 400 nm.

• Identify the wavelength of maximum absorbance (λabs, max) and calculate the molar extinction coefficient (ε).

b) Steady-State Fluorescence Spectroscopy

• Using the same ~1x10⁻⁵ M solutions, excite the samples at their respective λabs, max.

• Record the emission spectrum over a wavelength range starting ~10 nm above the excitation wavelength to avoid scatter.

• Identify the wavelength of maximum emission (λem, max).

c) Fluorescence Quantum Yield (ΦF) - Absolute Method The absolute method using an integrating sphere is the most accurate approach.[10][11][12][13][14]

• Setup: Place the integrating sphere accessory into the sample compartment of a spectrofluorometer.

• Blank Measurement: Fill a cuvette with the pure solvent. Place it in the sphere and record the spectrum of the excitation light scatter. This is the reference measurement.

• Sample Measurement: Place the cuvette containing the sample solution (absorbance at excitation wavelength should be ~0.1) into the sphere. Record the spectrum, which will show a peak for the remaining scattered excitation light and the broader emission peak of the sample.

• Calculation: The instrument's software calculates the quantum yield by integrating the intensity of the lamp scatter in the blank measurement and comparing it to the integrated intensities of the lamp scatter and the sample emission in the sample measurement.

d) Time-Resolved Fluorescence Spectroscopy (Lifetime) Time-Correlated Single Photon Counting (TCSPC) is the standard technique for measuring nanosecond-scale lifetimes.[15][16][17][18][19]

• Excitation: Excite the sample (~1x10⁻⁵ M) with a pulsed light source (e.g., a picosecond diode laser) at the λabs, max.

• Detection: Use a high-speed single-photon detector to detect the emitted photons.

• Timing: For each detected photon, the electronics measure the time delay between the excitation pulse and the photon's arrival.

• Histogram: A histogram of arrival times is built up over millions of events, creating a fluorescence decay curve.

• Analysis: Fit the decay curve to an exponential function to extract the excited-state lifetime (τ).

Conclusion and Outlook

The substitution of bipyridine with nonyl chains is a subtle but effective strategy for modulating its physicochemical and photophysical properties. While the core electronic transitions are only slightly perturbed, leading to minor red shifts in absorption and emission, the most significant impact arises from the increased lipophilicity and propensity for intermolecular interactions. These changes are critical for controlling the molecule's behavior in different environments, particularly in the solid state or in aggregated forms, where phenomena like AIE can emerge.

The methodologies outlined in this guide provide a robust framework for synthesizing and characterizing these and other functionalized bipyridine derivatives. For drug development professionals and materials scientists, understanding how to leverage long-chain alkyl substitution opens up new avenues for designing molecules with tailored solubility, processability, and specific photophysical responses for advanced applications.

References

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• The electronic and solvatochromic properties of [Co(L)(bipyridine)2]+ (L = o-catecholato, o-benzenedithiolato) species: a combined experimental and computational study. (2014). Dalton Transactions. [Link]

• Prediction of Strong Solvatochromism in a Molecular Photocatalyst. (2019). Chemistry – A European Journal. [Link]

• The effect of N-alkyl chain length on the photophysical properties of indene-1,3-dionemethylene-1,4-dihydropyridine derivatives. (2018). RSC Publishing. [Link]

• Solvent-Dependent Fluorescence Properties of CH2-bis(BODIPY)s. (2022). MDPI. [Link]

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• Effects of alkyl chain length on film morphologies and photocurrent responses of tetrathiafulvalene-bipyridinium charge-transfer salts: a study in terms of structures. (2014). CrystEngComm. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5,5'-Dinonyl-2,2'-bipyridine

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 5,5'-Dinonyl-2,2'-bipyridine. Developed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a comprehensive understanding of the chemical's hazard profile and the rationale behind each step of the disposal process. Our commitment is to foster a culture of safety and environmental responsibility within the laboratory, ensuring that our clients are empowered with the knowledge to manage chemical waste effectively.

Hazard Assessment and Profile of 5,5'-Dinonyl-2,2'-bipyridine

A thorough understanding of the hazards associated with 5,5'-Dinonyl-2,2'-bipyridine is the foundation of its safe handling and disposal. While a specific Safety Data Sheet (SDS) for the 5,5'-isomer was not located, the SDS for the structurally similar 4,4'-Dinonyl-2,2'-bipyridine provides critical safety information.[1] It is prudent to handle 5,5'-Dinonyl-2,2'-bipyridine with the same precautions.

Key Hazards:

• Skin Corrosion/Irritation: Classified as Category 2, indicating it can cause skin irritation upon contact.[1]

• Serious Eye Damage/Eye Irritation: Classified as Category 2, highlighting the risk of serious eye irritation.[1]

• Specific target organ toxicity (single exposure): Classified as Category 3, with the respiratory system being the primary target. This may cause respiratory irritation.[1]

Given its bipyridine core, it is also essential to consider the general hazards associated with pyridine compounds, which are often flammable and toxic.[2][3][4][5][6]

Hazard Classification	Category	Primary Organ Affected	Source
Skin Corrosion/Irritation	2	Skin	[1]
Serious Eye Damage/Irritation	2	Eyes	[1]
Specific target organ toxicity	3	Respiratory System	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 5,5'-Dinonyl-2,2'-bipyridine for any purpose, including disposal, the appropriate PPE is non-negotiable.[3] The selection of PPE is directly informed by the hazard assessment.

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Nitrile or neoprene gloves are recommended for handling pyridine-based compounds.[3]

• Eye and Face Protection: Chemical safety goggles or eyeglasses as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are mandatory to protect against splashes.[1]

• Skin and Body Protection: A lab coat or other protective clothing must be worn to prevent skin contact.[1]

• Respiratory Protection: Use only in a well-ventilated area, such as a certified fume hood, to avoid inhalation.[1][3] If ventilation is inadequate, a NIOSH/MSHA-approved respirator may be necessary.[7]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 5,5'-Dinonyl-2,2'-bipyridine is that it must be managed as hazardous waste.[1][3] Under no circumstances should it be disposed of down the drain or in regular trash.[4]

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe laboratory waste management.[8][9][10] Mixing incompatible chemicals can lead to dangerous reactions.[10]

• Action: Collect waste 5,5'-Dinonyl-2,2'-bipyridine in a dedicated, properly labeled hazardous waste container.

• Rationale: Do not mix this compound with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) office.[4] Bipyridine compounds can react with strong oxidizing agents. Segregating waste prevents unforeseen hazardous reactions.[4]

Step 2: Container Selection and Labeling

The integrity of the waste container is crucial for safe storage and transport.[9]

• Action: Use a chemically compatible container with a secure, leak-proof lid.[8][11] For solid waste, a robust, sealable container is appropriate. For solutions, use a container material that will not react with the solvent (e.g., glass for most organic solvents).[8]

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste".[4][12]

  • The full chemical name: "5,5'-Dinonyl-2,2'-bipyridine".[10]

  • The specific hazards (e.g., "Irritant," "Toxic").[12]

  • The accumulation start date.[9]

• Rationale: Proper labeling is a regulatory requirement and ensures that anyone handling the container is aware of its contents and the associated dangers.[9][10][12]

Step 3: Temporary Storage in a Satellite Accumulation Area (SAA)

Laboratories can accumulate hazardous waste at or near the point of generation in a designated Satellite Accumulation Area (SAA).[11][12]

• Action: Store the sealed and labeled waste container in your lab's designated SAA.

• Storage Conditions: The storage area should be a cool, dry, and well-ventilated location, away from heat sources and direct sunlight.[1][3][9] Ensure secondary containment, such as a spill tray, is in place.[8]

• Rationale: Proper storage conditions prevent the degradation of the container and minimize the risk of accidental spills or reactions.[9] SAAs are a key component of the EPA's regulations for managing hazardous waste at the point of generation.[12]

Step 4: Arranging for Final Disposal

The final disposal of 5,5'-Dinonyl-2,2'-bipyridine must be handled by a licensed hazardous waste disposal company.[4][9]

• Action: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup of the hazardous waste.[4]

• Documentation: Complete all necessary waste disposal forms as required by your institution and the disposal company. This "cradle-to-grave" tracking is a regulatory requirement.[4]

• Rationale: The recommended disposal method for this type of chemical waste is incineration at an approved facility.[4] Your EHS office has established procedures and contracts with licensed vendors to ensure this is done in a compliant and environmentally sound manner.

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is necessary to minimize hazards.[4]

• Evacuate: Evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• PPE: Wear the appropriate personal protective equipment as outlined in Section 2.

• Containment and Cleanup: For a solid spill, carefully sweep up the material and place it in a suitable, labeled container for disposal.[1] Avoid generating dust.[1] For a liquid spill, absorb with an inert material (e.g., sand, diatomaceous earth) and place in a sealed container.[13]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5,5'-Dinonyl-2,2'-bipyridine.

Caption: Workflow for the safe disposal of 5,5'-Dinonyl-2,2'-bipyridine.

References

• Properly Managing Chemical Waste in Laboratories. (n.d.). Ace Waste.
• Safety Data Sheet: 4,4'-Dinonyl-2,2'-bipyridine. (2020, February 21). Alfa Aesar.
• Safety Data Sheet: Pyridine. (n.d.).
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System.
• Safety Data Sheet: 5,5'-Dimethyl-2,2'-bipyridine. (n.d.).
• Best Practices for Managing Laboratory Waste. (2025, October 23). Republic Services.
• Handling Pyridine: Best Practices and Precautions. (2024, March 12). Post Apple Scientific.
• Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager.
• Navigating the Disposal of Acetohydrazide and Pyridine: A Comprehensive Guide for Laboratory Professionals. (2025, December). BenchChem.
• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt.
• Safety Data Sheet: 2,2'-Bipyridine. (2014, July 9). Thermo Fisher Scientific.
• Regulation of Laboratory Waste. (n.d.). American Chemical Society.
• Safety Data Sheet: PYRIDINE. (n.d.).
• Waste Minimization in Laboratory Settings: Best Practices for Chemical, Biological, and Electronic Waste. (2026, February 19). LabX.
• Safety Data Sheet: PYRIDINE. (n.d.). ChemSupply Australia.
• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health.
• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ERG Environmental.
• Hazardous Waste Management for School Laboratories. (n.d.).
• Safety Data Sheet: 2,2'-Bipyridine. (2024, March 8). Merck Millipore.
• Safety Data Sheet. (2025, January 17). TCI Chemicals.
• Safety Data Sheet: Pyridine. (2025, March 31). Carl ROTH.
• Safety Data Sheet: 2,2'-Bipyridine. (2014, July 9). Fisher Scientific.
• Safety Data Sheet. (2026, March 16). Sigma-Aldrich.

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Advanced Laboratory Safety & Operational Guide: Handling 5,5'-Dinonyl-2,2'-bipyridine

Executive Summary & Mechanistic Context

As a Senior Application Scientist, I frequently observe that safety protocols for specialized ligands are often generalized, leading to critical safety gaps in the laboratory. 5,5'-Dinonyl-2,2'-bipyridine is a highly lipophilic bipyridine derivative. While standard 2,2'-bipyridine is a well-known metal chelator, the addition of two nine-carbon (nonyl) aliphatic chains at the 5,5' positions fundamentally alters its physicochemical behavior.

This structural modification renders the molecule highly soluble in non-polar organic solvents (such as chloroform and dichloromethane) and is critical for synthesizing amphiphilic platinum(II) complexes, such as [Pt(CN)2(5,5'-dinonyl-2,2'-bipyridine)]. These complexes are utilized to generate Langmuir-Blodgett (LB) films that exhibit unique photoluminescent properties driven by Pt-Pt interactions 1. However, this same lipophilicity exponentially increases the molecule's ability to penetrate the lipid bilayers of human skin, necessitating stringent, tailored personal protective equipment (PPE) and handling protocols.

Hazard Profile & Causality

Understanding the why behind the hazards ensures robust compliance. The primary hazards of dinonyl-bipyridine derivatives stem directly from their molecular structure :

Hazard Class	GHS Code	Mechanistic Causality & Risk Factor
Skin Irritation	H315	The highly lipophilic nonyl chains allow the molecule to rapidly partition into and disrupt the stratum corneum (the skin's lipid barrier). If handled in chloroform, the solvent acts as a permeation enhancer, driving the ligand deep into the dermal layers.
Eye Irritation	H319	Direct contact with the solid or concentrated solutions causes severe irritation due to the basicity of the bipyridine nitrogen atoms interacting with ocular mucosa.
Respiratory Irritation	H335	In its solid state, the compound can form fine, electrostatically charged dust. Inhalation of this dust irritates the respiratory tract epithelium.

Personal Protective Equipment (PPE) Matrix

To mitigate these specific risks, the following self-validating PPE system must be employed. Do not rely on standard latex gloves, as they provide zero protection against the solvents typically used with this ligand.

PPE Category	Specification	Operational Rationale & Self-Validation
Hand Protection (Dry)	Nitrile Gloves (Min. 0.11 mm thickness)	Sufficient for handling the dry powder. Validation: Perform a visual inflation test before donning to check for micro-tears.
Hand Protection (Solution)	Neoprene or Fluorinated Rubber (Viton)	Chloroform and DCM will degrade standard nitrile within seconds. When dissolving the ligand, heavy-duty solvent-resistant gloves are mandatory.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses with side shields are insufficient against solvent splashes during the solubilization phase.
Body Protection	Flame-Resistant (FR) Lab Coat	The compound is a combustible solid. FR coats prevent secondary ignition risks during high-temperature complexation reactions.
Respiratory	N95 or P100 Particulate Respirator	Required only if weighing cannot be performed inside a certified fume hood (highly discouraged).

Operational Workflow: Step-by-Step Methodology

The synthesis of amphiphilic Pt(II) complexes requires precise handling to prevent both contamination of the Langmuir-Blodgett trough and exposure to the operator.

Protocol: Weighing and Solubilization

• Environmental Setup: Ensure the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm). Self-Validation: Tape a small piece of tissue to the bottom of the sash; it should pull steadily inward.

• Static Mitigation: 5,5'-Dinonyl-2,2'-bipyridine powder can carry a static charge. Wipe the exterior of the weighing boat and the metal spatula with an anti-static cloth before use to prevent the aerosolization of the dust.

• Transfer: Carefully weigh the required mass of the ligand. Close the primary container immediately to minimize environmental exposure.

• Solvent Addition: Transfer the solid to a reaction vial. If synthesizing [Pt(CN)2(5,5'-dinonyl-2,2'-bipyridine)], add the requisite volume of HPLC-grade chloroform. Critical Safety Step: Switch from nitrile to neoprene gloves before handling the chloroform.

• Complexation: Introduce the Pt(II) precursor. Cap the vial securely before transferring it to a sonicator or heat block.

Workflow for handling 5,5'-Dinonyl-2,2'-bipyridine during Pt(II) complex synthesis.

Spill Response & Disposal Protocols

Spills involving lipophilic ligands must be managed based on their physical state to prevent spreading the contamination and increasing dermal absorption risks.

Dry Powder Spill

• Do not sweep dry. This aerosolizes the H335 respiratory irritant.

• Lightly moisten the spill with water or a 10% ethanol solution to bind the dust.

• Wipe up with damp paper towels and place in a solid hazardous waste container.

Organic Solution Spill (e.g., in Chloroform)

• Evacuate the immediate area to prevent inhalation of chloroform vapors.

• Apply an inert, non-combustible absorbent (e.g., vermiculite or sand) over the spill. Do not use combustible materials like paper towels for large solvent spills.

• Scoop the saturated absorbent into a sealed, solvent-rated hazardous waste bin.

Waste Segregation

• Unreacted Ligand: Dispose of as standard organic hazardous waste.

• Post-Complexation Waste: Any waste containing the synthesized [Pt(CN)2(5,5'-dinonyl-2,2'-bipyridine)] must be strictly segregated into Heavy Metal Waste streams to comply with environmental regulations and prevent cross-contamination.

Decision matrix and response protocol for 5,5'-Dinonyl-2,2'-bipyridine spills.

References

• Kobayashi, K., Sato, H., Kishi, S., Kato, M., Ishizaka, S., Kitamura, N., & Yamagishi, A. "Spectroscopic Evidence for Pt−Pt Interaction in a Langmuir−Blodgett Film of an Amphiphilic Platinum(II) Complex." The Journal of Physical Chemistry B.[Link]

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